4-bromophenyl sulfurofluoridate

• CAS: 133042-63-4

Core Science & Biosynthesis

The Bifunctional Hub: A Technical Guide to the Physical and Chemical Properties of 4-Bromophenyl Sulfurofluoridate

Prepared by: Senior Application Scientist, Chemical Biology & Drug Discovery Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals

Executive Summary

In the rapidly evolving landscape of click chemistry and late-stage functionalization, 4-bromophenyl sulfurofluoridate (also known as 4-bromophenyl fluorosulfate, CAS: 133042-63-4) has emerged as a highly versatile, bifunctional building block[1]. By integrating a latent Sulfur(VI) Fluoride Exchange (SuFEx) warhead with a transition-metal-reactive aryl bromide, this molecule provides orthogonal vectors for chemical assembly.

This whitepaper provides an in-depth analysis of the physicochemical properties, mechanistic reactivity, and validated synthetic protocols for 4-bromophenyl sulfurofluoridate. The objective is to equip drug discovery professionals with the mechanistic understanding necessary to leverage this compound in the synthesis of complex biaryls, N-acyl sulfamates, and covalent enzymatic inhibitors[2][3].

Physicochemical Profiling and Spectroscopic Validation

Understanding the baseline physical properties of 4-bromophenyl sulfurofluoridate is critical for reaction design, purification, and downstream analytical validation. The compound typically presents as a colorless liquid or oil at room temperature[2][4].

Table 1: Core Physicochemical Properties

Property	Value / Description
Chemical Name	4-Bromophenyl sulfurofluoridate
Synonyms	4-Bromophenyl fluorosulfate; 4-Bromophenyl fluoranesulfonate
CAS Number	133042-63-4[5]
Molecular Formula	C₆H₄BrFO₃S[4]
Molecular Weight	255.06 g/mol [4]
Physical State	Colorless liquid / oil[4][6]

To ensure a self-validating experimental workflow, researchers must confirm the integrity of the synthesized or purchased reagent. The presence of the fluorosulfate group is definitively confirmed by a distinct singlet in the ¹⁹F NMR spectrum.

Table 2: Spectroscopic Characterization Data (in CDCl₃)

Analytical Method	Observed Signals & Assignments
¹H NMR (400 MHz)	δ 7.64–7.58 (m, 2H, Ar-H), 7.28–7.20 (m, 2H, Ar-H)[4]
¹³C{¹H} NMR (101 MHz)	δ 149.1, 133.7, 122.8, 122.5[4]
¹⁹F NMR (376 MHz)	δ 37.80 (s, 1F, -OSO₂F)[4]
HR-EI-MS (m/z)	[M]•+ calcd for C₆H₄⁷⁹BrFO₃S: 253.9043; found: 253.9039[4]
TLC Retention Factor (Rf)	0.38 (Eluent: 100% n-hexane on silica gel)[4]

Chemical Reactivity & Mechanistic Causality

The true value of 4-bromophenyl sulfurofluoridate lies in its orthogonal reactivity. As an Application Scientist, I emphasize that successful utilization of this molecule requires a deep understanding of why its functional groups react under specific conditions.

The S(VI)-F Bond: Kinetically Inert, Thermodynamically Driven

The -OSO₂F group is a hallmark of SuFEx click chemistry. The S(VI)-F bond is highly polarized but exhibits remarkable kinetic stability. This inertness is caused by the steric shielding provided by the oxygen atoms and the high oxidation state of the sulfur center, which prevents spontaneous hydrolysis or non-specific nucleophilic attack under physiological conditions[4].

However, this latent reactivity can be triggered by specific catalysts (e.g., DBU, BEMP). The base facilitates proton transfer from an incoming nucleophile (such as an amine or phenol), lowering the activation energy barrier and driving the formation of stable sulfamates or sulfates[2].

The C(sp²)-Br Bond: Orthogonal Cross-Coupling

The para-bromo substituent serves as a classic electrophile for transition-metal catalysis. Because the oxidative addition of Palladium(0) into the C-Br bond is significantly faster than into the C-OSO₂F bond, the fluorosulfate group remains intact during standard Suzuki-Miyaura or Buchwald-Hartwig cross-coupling reactions[7]. This causality allows chemists to build the carbon framework first, reserving the SuFEx warhead for late-stage functionalization.

The C(sp²)-OSO₂F Bond: Pseudohalide Reactivity

If the bromine atom is already reacted, the fluorosulfate group itself can act as a pseudohalide. Aryl fluorosulfates are highly atom-economical, less toxic alternatives to triflates in cross-coupling reactions, capable of undergoing oxidative addition with Ni or Pd catalysts to form complex terphenyl architectures[7][8].

Bifunctional orthogonal reactivity pathways of 4-bromophenyl sulfurofluoridate.

Experimental Protocols: A Self-Validating System

To ensure reproducibility and safety, the following protocols are designed with built-in validation steps.

Protocol 1: Ex Situ Synthesis of 4-Bromophenyl Sulfurofluoridate

Historically, synthesizing aryl fluorosulfates required handling highly toxic SO₂F₂ gas cylinders[9]. The following modern, ex situ protocol utilizes 1,1′-sulfonyldiimidazole (SDI) to generate SO₂F₂ on demand, significantly improving safety and operational efficiency[9].

Materials:

• 4-Bromophenol (1.0 equiv)

• 1,1′-Sulfonyldiimidazole (SDI) (1.5 equiv)

• Potassium Fluoride (KF) (4.0 equiv)

• Trifluoroacetic Acid (TFA)

• Triethylamine (Et₃N) (2.0 equiv)

• Dichloromethane (DCM)

Step-by-Step Methodology:

• Reactor Setup: Utilize a two-chamber reactor system connected by a gas-permeable bridge.

• Gas Generation (Chamber A): Add SDI (1.5 equiv) and KF (4.0 equiv) to Chamber A. Inject TFA to initiate the rapid, ex situ generation of SO₂F₂ gas[9]. Causality: Acidic conditions turn the imidazolium substituent into an excellent leaving group, driving displacement by fluoride to release pure SO₂F₂.

• Fluorosulfurylation (Chamber B): In Chamber B, dissolve 4-bromophenol (1.0 equiv) and Et₃N (2.0 equiv) in DCM. Causality: Et₃N deprotonates the phenol, increasing its nucleophilicity.

• Reaction & Diffusion: Allow the generated SO₂F₂ gas to diffuse into Chamber B at room temperature for 18 hours.

• Workup & Validation: Quench the reaction with water, extract with DCM, and wash with brine. Purify the crude mixture via silica gel column chromatography (Eluent: n-hexane).

• Self-Validation: Spot the purified product on a TLC plate (expected Rf = 0.38). Confirm the structural integrity by obtaining a ¹⁹F NMR spectrum; a sharp singlet at δ 37.80 ppm confirms successful fluorosulfurylation[4].

Ex situ generation and synthesis workflow for aryl fluorosulfates.

Protocol 2: Orthogonal Suzuki-Miyaura Cross-Coupling

This protocol demonstrates the selective reaction of the C-Br bond while preserving the SuFEx warhead.

Step-by-Step Methodology:

• Preparation: In a Schlenk flask under inert atmosphere (N₂), combine 4-bromophenyl sulfurofluoridate (1.0 equiv), an aryl boronic acid (1.2 equiv), and K₂CO₃ (2.0 equiv).

• Catalyst Addition: Add Pd(PPh₃)₄ (5 mol%) as the catalyst. Causality: The electron-rich phosphine ligands facilitate rapid oxidative addition into the C-Br bond, outcompeting the C-OSO₂F bond.

• Solvent & Heating: Dissolve the mixture in a degassed 1,4-dioxane/H₂O (5:1) binary solvent system. Heat the reaction to 80 °C for 12 hours[10].

• Isolation: Cool to room temperature, dilute with EtOAc, and wash with water. Purify the organic layer via column chromatography.

• Self-Validation: Analyze the product via LC-MS to confirm the mass of the biaryl product. Crucially, run a ¹⁹F NMR to ensure the signal at ~38 ppm is retained, proving the SuFEx warhead survived the coupling conditions.

Applications in Drug Discovery and Chemical Biology

The strategic deployment of 4-bromophenyl sulfurofluoridate has led to significant breakthroughs in medicinal chemistry:

• Covalent Antitubercular Agents: Aryl fluorosulfates have been utilized to synthesize novel anti-TB agents. By leveraging the SuFEx warhead, these compounds can selectively react with non-catalytic serine residues in target proteins of Mycobacterium tuberculosis (e.g., H37Rv strain), demonstrating potent inhibitory activity (MIC = 0.06 µM in optimized leads)[3].

• Synthesis of N-Acyl Sulfamates: The fluorosulfate core can be reacted with various amides to construct N-acyl sulfamates. This structural motif is highly relevant in biology, mimicking the transition states of enzymatic reactions and serving as the core for drugs like Avasimibe (an ACAT inhibitor)[2].

• Complex Terphenyl Architectures: Through sequential one-pot double Suzuki-Miyaura reactions, the bromophenyl fluorosulfate can be coupled with different aryl boronic acids to synthesize unsymmetrical terphenyl derivatives, which are valuable scaffolds in both materials science and drug design[7].

References

• Desmethyl SuFEx-IT: SO2F2-Free Synthesis and Evaluation as a Fluorosulfurylating Agent | The Journal of Organic Chemistry - ACS Publications. 4

• Buy 2-(benzyloxy)benzene-1,4-dicarbaldehyde | EvitaChem. 1

• Synthesis of N-Acyl Sulfamates from Fluorosulfates and Amides | ACS Publications. 2

• Aryl fluorosulfates: powerful and versatile partners in cross-coupling reactions | RSC Publishing. 7

• Aryl fluorosulfates: powerful and versatile partners in cross-coupling reactions | ResearchGate. 10

• Synthesis and structure–activity relationships of aryl fluorosulfate-based inhibitors as novel antitubercular agents | PMC - NIH. 3

• 4-bromophenyl fluoranesulfonate | 133042-63-4 | Sigma-Aldrich. 5

• Nickel-Catalyzed Desulfonylative Reductive Cross-Coupling of Aryl Sulfones with Aryl Bromides | Organic Letters - ACS Publications. 8

• Ex Situ Generation of Sulfuryl Fluoride for the Synthesis of Aryl Fluorosulfates | SIM2 KU Leuven. 9

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Mechanism and Applications of SuFEx Click Chemistry: A Deep Dive into 4-Bromophenyl Sulfurofluoridate

Introduction: The Evolution of Click Chemistry

Sulfur(VI) Fluoride Exchange (SuFEx) represents the next generation of click chemistry, pioneered by K. Barry Sharpless[1]. Moving beyond the traditional azide-alkyne cycloaddition, SuFEx leverages the unique balance of stability and reactivity inherent to the sulfur(VI)-fluoride bond[2]. As a Senior Application Scientist, I frequently utilize 4-bromophenyl sulfurofluoridate as a bifunctional hub in drug discovery. This specific molecule is highly prized because it combines a highly stable, yet selectively activatable, electrophilic S(VI) center with a versatile aryl bromide capable of orthogonal transition-metal-catalyzed cross-coupling[3].

This whitepaper deconstructs the mechanistic logic, quantitative profiling, and self-validating protocols required to master SuFEx chemistry using 4-bromophenyl sulfurofluoridate.

Mechanistic Foundations of SuFEx

The Thermodynamic Logic of the S(VI)-F Bond

The success of SuFEx is rooted in the exceptional thermodynamic stability and resistance to reduction of the S(VI)-F bond[2]. Unlike the homolytic cleavage common in S-Cl bonds, the strong electronegativity of fluorine biases the electron cloud heavily towards the halogen, ensuring that bond cleavage is strictly heterolytic[4]. This prevents the formation of reactive radical intermediates and allows the fluorosulfate group to remain completely inert in reductive biological environments (e.g., glutathione-rich media)[4].

The Activation Pathway: DBU and Silyl Ethers

While the S-F bond is stable to thermolysis and hydrolysis, its electrophilicity can be unleashed under specific catalytic conditions[1]. When reacting 4-bromophenyl sulfurofluoridate with a silyl-protected phenol, 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) is typically employed as the catalyst.

The causality of this activation is twofold:

• Silyl Ether Activation: DBU facilitates the deprotection of the silyl ether, generating a highly nucleophilic phenoxide in close proximity to the sulfonyl fluoride[5].

• Thermodynamic Sink: As the phenoxide attacks the S(VI) center, the displaced fluoride ion immediately coordinates with the cleaved silyl group to form a silicon-fluorine bond. Because Si and F form the strongest single bond in nature (Bond Dissociation Energy = 135 kcal/mol), this step acts as an irreversible thermodynamic sink, driving the reaction to completion[6].

Caption: Mechanistic pathway of DBU-mediated SuFEx activation and thermodynamic driving forces.

Orthogonal Reactivity: The Dual-Hub Strategy

The true power of 4-bromophenyl sulfurofluoridate lies in its orthogonality. Because the -OSO2F group is highly resistant to oxidative addition, the molecule can be subjected to Palladium-catalyzed Suzuki-Miyaura cross-coupling in water, under air, without degrading the sulfurofluoridate moiety[3].

This allows researchers to dictate the workflow based on steric or electronic requirements:

• Route A (SuFEx First): React the sulfurofluoridate with an amine/phenol, then perform a Suzuki coupling on the aryl bromide.

• Route B (Suzuki First): Perform cross-coupling on the aryl bromide to build the carbon framework, followed by late-stage SuFEx functionalization[4].

Quantitative Profiling

To ensure analytical rigor, all synthesized batches of 4-bromophenyl sulfurofluoridate must be validated against established spectroscopic benchmarks. The table below summarizes the critical quantitative data required to confirm the structural integrity of the S(VI)-F bond and the para-substituted aromatic ring.

Analytical Parameter	Value / Observation	Mechanistic Significance
Molecular Formula	C6H4BrFO3S (255.06 g/mol )	Baseline mass confirmation[7].
Typical Yield (SO2F2)	95% (Colorless oil)	Ex situ gas methods yield near-quantitative results but require specialized safety equipment[8].
Typical Yield (SuFEx-IT)	81% (Colorless liquid)	Solid-reagent surrogates offer slightly lower yields but drastically improve laboratory safety[7].
19F NMR (376 MHz, CDCl3)	δ 37.80 ppm	The diagnostic chemical shift confirming the intact S(VI)-F bond[7].
1H NMR (400 MHz, CDCl3)	δ 7.64–7.58 (m, 2H), 7.28–7.20 (m, 2H)	Confirms the para-substitution pattern of the aryl bromide[7].
13C NMR (101 MHz, CDCl3)	δ 149.1, 133.7, 122.8, 122.5	Validates the carbon framework without degradation[7].

Self-Validating Experimental Protocols

Historically, synthesizing fluorosulfates required handling sulfuryl fluoride (SO2F2), a highly toxic fumigant gas[1]. Modern protocols utilize stable, solid surrogates like desmethyl SuFEx-IT to safely transfer the -SO2F group[7]. Below are the field-proven, step-by-step methodologies.

Protocol A: Synthesis of 4-Bromophenyl Sulfurofluoridate via SuFEx-IT

Objective: Safely synthesize the electrophilic hub without pressurized toxic gases.

• Reagent Preparation: In a standard round-bottom flask, dissolve 4-bromophenol (1.0 equiv, e.g., 100 mg) in anhydrous Acetonitrile (MeCN, 2–5 mL)[7].

  • Causality: MeCN is chosen for its polar aprotic nature, which stabilizes the transition states during fluorosulfurylation.

• Base Addition: Add Triethylamine (Et3N, 1.6 equiv) to the solution[7].

  • Causality: Et3N deprotonates the phenol, significantly increasing its nucleophilicity to attack the S(VI) center of the transfer reagent.

• Electrophile Addition: Add desmethyl SuFEx-IT (1.3 equiv) to the stirring mixture[7].

• Reaction Monitoring (Self-Validation): Stir the mixture at room temperature. Monitor via TLC (n-hexane). Full conversion should be observed within 30–90 minutes[7].

• Purification: Purify directly via dry load column chromatography (Rf = 0.38, n-hexane)[7].

  • Causality: The extreme stability of the -OSO2F group allows it to survive silica gel chromatography without hydrolysis, yielding the product as a colorless liquid (approx. 81% yield)[7].

Protocol B: Synthesis of N-Acyl Sulfamates via SuFEx

Objective: Couple 4-bromophenyl sulfurofluoridate with an amide to form a stable N-acyl sulfamate.

• Atmospheric Control: Weigh 4-bromophenyl sulfurofluoridate (1.0 equiv, e.g., 255 mg) into a flame-dried reaction tube. Bring under an argon atmosphere via three vacuum-argon cycles using a Schlenk line[8].

  • Causality: While the S-F bond is stable to water, traces of moisture in the presence of strong bases can lead to competitive hydrolysis of the product back to the phenol[8].

• Base Selection & Addition: Dissolve the target amide in anhydrous solvent. Add Sodium Hydride (NaH) rather than DBU[8].

  • Causality: Amides are poor nucleophiles. DBU is insufficiently basic to drive this specific coupling (yielding <17%). NaH is mandatory to heavily deprotonate the amide, forcing the nucleophilic attack on the fluorosulfate[8].

• Reaction Observation (Self-Validation): Upon addition of the solvent and base, the reaction mixture should instantaneously solidify or form a heavy precipitate, indicating successful conversion[8].

• Workup: Extract the sulfamate into the aqueous layer using a 10% NaHCO3 solution[8].

  • Causality: This selectively pulls the acidic N-acyl sulfamate into the aqueous phase, leaving unreacted starting materials behind.

• Acidification: Carefully acidify the aqueous layer with 4 M HCl and extract with Dichloromethane (DCM). Dry over sodium sulfate and evaporate in vacuo to yield the highly pure product[8].

Caption: Self-validating experimental workflow for the synthesis and orthogonal application of 4-bromophenyl sulfurofluoridate.

Conclusion

4-bromophenyl sulfurofluoridate exemplifies the paradigm shift brought about by SuFEx chemistry. By understanding the thermodynamic drivers—specifically the heterolytic cleavage of the S(VI)-F bond and the massive energy release of Si-F bond formation—scientists can design highly efficient, modular syntheses. Furthermore, by transitioning from toxic SO2F2 gas to stable surrogates like SuFEx-IT, and by leveraging the orthogonal stability of the fluorosulfate group during transition-metal catalysis, drug development professionals can rapidly assemble complex molecular architectures with unprecedented reliability.

References

• Synthesis of N-Acyl Sulfamates from Fluorosulfates and Amides. ACS Publications.[Link]

• Sulfur fluoride exchange. PMC - NIH.[Link]

• Desmethyl SuFEx-IT: SO2F2-Free Synthesis and Evaluation as a Fluorosulfurylating Agent. The Journal of Organic Chemistry - ACS Publications.[Link]

• Silicon‐Free SuFEx Reactions of Sulfonimidoyl Fluorides: Scope, Enantioselectivity, and Mechanism. Angewandte Chemie.[Link]

• SuFEx Chemistry Enables Sustainable Side-Chain Modification of Renewable Phenylpropanoid Polymers. Macromolecules - ACS Publications.[Link]

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An In-Depth Technical Guide to the Toxicity and Safe Handling of 4-Bromophenyl Fluorosulfate

For Researchers, Scientists, and Drug Development Professionals

Preamble: Navigating Chemical Identity and Data Gaps

The compound specified as "4-bromophenyl sulfurofluoridate" is not a standard nomenclature in chemical literature. Based on its constituent parts, the most chemically accurate interpretation is 4-bromophenyl fluorosulfate . This guide is predicated on this interpretation, focusing on the chemical structure where a 4-bromophenoxy group is attached to a fluorosulfonyl group (-SO₂F).

• The known hazards of its primary synthesis precursors: 4-bromophenol and sulfuryl fluoride (SO₂F₂) .

• Toxicological data from structurally analogous compounds.

• Peer-reviewed literature on the reactivity and biological activity of the aryl fluorosulfate chemical class.

This document serves as a comprehensive safety and handling guide, grounded in established chemical principles and authoritative data on related substances, to empower researchers to work with this compound in a safe and informed manner.

Section 1: Chemical Identity and Applications

4-Bromophenyl fluorosulfate belongs to the aryl fluorosulfate class of compounds, which have garnered significant interest in medicinal chemistry and chemical biology. They are notable for their application in Sulfur(VI) Fluoride Exchange (SuFEx) chemistry, a set of "click chemistry" reactions known for their reliability and specificity. The fluorosulfate group acts as a latent electrophile, generally stable but reactive towards specific nucleophilic amino acid residues (like tyrosine, lysine, and serine) within protein binding sites. This unique "context-dependent" reactivity makes aryl fluorosulfates valuable as covalent chemical probes for drug discovery and proteomics.[1]

Property	Identifier
Chemical Name	4-Bromophenyl fluorosulfate
Synonyms	4-bromophenyl sulfurofluoridate; Fluorosulfuric acid, 4-bromophenyl ester
Molecular Formula	C₆H₄BrFO₃S
Structure	4-Br-C₆H₄-O-SO₂F
Chemical Class	Aryl Fluorosulfate

Section 2: Inferred Toxicological Profile and Hazard Analysis

Due to the absence of specific toxicological studies on 4-bromophenyl fluorosulfate, this profile is inferred from its precursors and related molecules. The primary concerns are acute toxicity, severe irritation potential, and organ-specific effects upon repeated exposure.

Anticipated GHS Hazard Classification

The following classification is an expert inference and should be treated as a provisional assessment for risk management purposes.

Hazard Class	Category	Hazard Statement	Basis of Inference
Acute Toxicity, Oral	Category 3/4	H301/H302: Toxic/Harmful if swallowed	Precursor 4-bromophenol is harmful if swallowed[2][3][4][5]. Analogue 4-Bromophenylsulfur pentafluoride is Category 3[6].
Acute Toxicity, Inhalation	Category 3	H331: Toxic if inhaled	Precursor sulfuryl fluoride is highly toxic upon inhalation[7][8][9][10][11]. Analogue 4-Bromophenylsulfur pentafluoride is Category 3[6].
Acute Toxicity, Dermal	Category 3	H311: Toxic in contact with skin	Analogue 4-Bromophenylsulfur pentafluoride is Category 3[6].
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation	Precursor 4-bromophenol is a known skin irritant[2][4][5].
Serious Eye Damage/Irritation	Category 1/2A	H318/H319: Causes serious eye damage/irritation	Precursor 4-bromophenol is a serious eye irritant[2][4].
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation	Both 4-bromophenol and sulfuryl fluoride are respiratory irritants[2][4][7][8][10][11][12].
Specific Target Organ Toxicity (Repeated Exposure)	Category 2	H373: May cause damage to organs (kidney, lungs) through prolonged or repeated exposure	Inferred from known target organ toxicity of sulfuryl fluoride (lungs, kidneys)[7][8][10].

Discussion of Toxicological Endpoints

• Acute Effects : Exposure is expected to cause immediate irritation to the skin, eyes, and respiratory tract.[2][4][7][8][10][11][12] Inhalation could lead to severe respiratory distress, pulmonary edema, and central nervous system effects, symptoms consistent with sulfuryl fluoride poisoning.[7][8][9][10][11] Ingestion may be harmful or toxic, leading to systemic effects.[2][3][4][5]

• Chronic and Systemic Effects : Repeated exposure, particularly via inhalation, may pose a risk of damage to the lungs and kidneys.[7][8][10] Studies on other brominated phenyl compounds have also indicated potential for liver and kidney effects after prolonged administration.[13]

• Cytotoxicity : Research on various aryl fluorosulfates has demonstrated weak to moderate cytotoxicity against human cell lines, indicating a potential for cellular damage.[14]

Section 3: Reactivity, Stability, and Decomposition

• Chemical Stability : Aryl fluorosulfates are generally stable under standard laboratory conditions and are notably more stable to hydrolysis than their aryl sulfonyl fluoride counterparts. However, they are designed to be reactive.

• Reactivity : The sulfur atom is electrophilic and susceptible to nucleophilic attack. This reactivity is the basis of its utility as a chemical probe but also a primary source of its biological hazard. It can covalently modify proteins.[1]

• Incompatible Materials : Avoid contact with strong oxidizing agents, strong acids, and strong bases.

• Hazardous Decomposition Products : Thermal decomposition can release highly toxic and corrosive fumes, including:

  • Carbon monoxide (CO) and Carbon dioxide (CO₂)

  • Sulfur oxides (SOx)

  • Hydrogen bromide (HBr)

  • Hydrogen fluoride (HF)

Section 4: Safe Handling and Experimental Protocols

A rigorous adherence to safety protocols is mandatory when handling 4-bromophenyl fluorosulfate and its solutions.

Engineering Controls and Personal Protective Equipment (PPE)

• Fume Hood : All work, including weighing, transferring, and preparing solutions, must be conducted in a certified chemical fume hood to prevent inhalation exposure.

• Eye Protection : Chemical safety goggles or a face shield are required at all times.

• Hand Protection : Use chemical-resistant gloves (e.g., nitrile or neoprene). Inspect gloves for any signs of degradation or puncture before and during use. Dispose of contaminated gloves immediately.

• Protective Clothing : A lab coat must be worn, fully fastened. Ensure full coverage of legs and arms. Closed-toe shoes are mandatory.

Storage Requirements

• Store in a tightly sealed, clearly labeled container.

• Keep in a cool, dry, and well-ventilated area designated for toxic and reactive chemicals.

• Store away from incompatible materials.

General Experimental Workflow Protocol

• Preparation : Before starting, ensure the fume hood is operational and the sash is at the appropriate height. Assemble all necessary equipment and reagents.

• Don PPE : Put on a lab coat, safety goggles, and appropriate gloves.

• Weighing : Tare a sealed vial on a balance. Transfer the solid 4-bromophenyl fluorosulfate into the vial inside the fume hood. Seal the vial before re-weighing to determine the exact mass.

• Solubilization : In the fume hood, add the desired solvent to the vial containing the compound. Cap and mix (e.g., by vortexing) until fully dissolved.

• Reaction/Use : Perform all subsequent dilutions and additions to reaction mixtures within the fume hood.

• Decontamination and Waste Disposal : Decontaminate all glassware and equipment that came into contact with the compound using an appropriate method (e.g., rinsing with a suitable solvent, followed by soap and water). Dispose of all contaminated waste, including gloves, pipette tips, and excess solutions, in a properly labeled hazardous waste container.

• Post-Experiment : Clean the work area within the fume hood. Remove PPE in the correct order (gloves first, then lab coat, then goggles). Wash hands thoroughly with soap and water.

Caption: Safe Handling Workflow for 4-Bromophenyl Fluorosulfate.

Section 5: Emergency Procedures

Immediate and appropriate action is crucial in the event of an exposure or spill.

First-Aid Measures

• Inhalation : Immediately move the affected person to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.[6]

• Skin Contact : Immediately flush the skin with copious amounts of water for at least 15 minutes while removing contaminated clothing and shoes. Seek immediate medical attention.[6]

• Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[6]

• Ingestion : Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[6]

Note to Physician : Treatment should be symptomatic and supportive. Consider the possibility of exposure to a corrosive agent and a systemic toxin.

Spill and Leak Containment

• Evacuate : Immediately evacuate all non-essential personnel from the spill area.

• Ventilate : Ensure the area is well-ventilated (if safe to do so).

• Protect : Wear full PPE, including respiratory protection if the spill is large or the substance is aerosolized.

• Contain : Cover the spill with a dry, inert absorbent material such as sand, vermiculite, or commercial sorbent pads. Do not use combustible materials like paper towels.

• Collect : Carefully sweep or scoop the absorbed material into a labeled, sealable hazardous waste container.

• Clean : Wipe the spill area with a suitable solvent, followed by soap and water. Collect all cleaning materials for hazardous waste disposal.

• Report : Report the incident to the appropriate environmental health and safety personnel.

Caption: Emergency Response Flowchart.

References

• Sulfuryl Fluoride Technical Fact Sheet. (n.d.). National Pesticide Information Center. Retrieved from [Link]

• SAFETY DATA SHEET: 4-Bromophenylsulfur pentafluoride. (2009, September 25). Thermo Fisher Scientific.

• How Hazardous is Sulfuryl Fluoride? (2023, April 5). Fumico. Retrieved from [Link]

• Sulfuryl fluoride. (n.d.). Haz-Map. Retrieved from [Link]

• Right to Know Hazardous Substance Fact Sheet: Sulfuryl Fluoride. (2000, May). New Jersey Department of Health. Retrieved from [Link]

• Li, F., et al. (2021). Identification of simple arylfluorosulfates as potent agents against resistant bacteria. Proceedings of the National Academy of Sciences, 118(28), e2103417118.

• ICSC 1402 - SULFURYL FLUORIDE. (n.d.). International Labour Organization. Retrieved from [Link]

• SAFETY DATA SHEET: 1-Bromo-4-fluorobenzene. (2013, October 17). Thermo Fisher Scientific.

• 4-Bromophenol. (n.d.). PubChem. Retrieved from [Link]

• SAFETY DATA SHEET: 4-Bromophenol. (2010, September 2). Fisher Scientific.

• 1-(4-Bromophenyl)-2,2,2-trifluoroethyl trifluoromethanesulfonate. (n.d.). PubChem. Retrieved from [Link]

• SAFETY DATA SHEET: 4-Bromophenol. (2024, August 6). Sigma-Aldrich.
• Thirteen-week subacute toxicity study of 4-bromophenyl chloromethyl sulfone (BCS) in rats. (1987). Journal of Toxicological Sciences, 12(2), 115-125.
• 4-(4-bromophenyl)
• G. A., et al. (2021). Aryl-fluorosulfate-based Lysine Covalent Pan-Inhibitors of Apoptosis Protein (IAP) Antagonists with Cellular Efficacy. Journal of Medicinal Chemistry, 64(22), 16447-16463.
• SAFETY DATA SHEET: 4-Bromofluorobenzene Standard. (2024, August 23). Agilent Technologies.
• SAFETY DATA SHEET: 1-[(4-Bromophenyl)sulfanyl]-2-methylpropan-2-ol. (2018, March 19).
• Neurotoxic potentiation is related to a metabolic interaction between p-bromophenylacetylurea and phenylmethanesulfonyl fluoride. (1999). Toxicology and Applied Pharmacology, 157(1), 1-8.
• Kelly, M. J., & Parker, C. G. (2018). Emerging Utility of Fluorosulfate Chemical Probes. ACS medicinal chemistry letters, 9(10), 972–975.
• Adhikary, R., et al. (2016). Arylfluorosulfates Inactivate Intracellular Lipid Binding Protein(s) through Chemoselective SuFEx Reaction with a Binding Site Tyr Residue. Journal of the American Chemical Society, 138(22), 7019–7022.
• Potjewyd, F., et al. (2022). Aryl Fluorosulfate Based Inhibitors That Covalently Target the SIRT5 Lysine Deacylase. ChemBioChem, 23(21), e202200424.
• Poison to Promise: The Resurgence of Organophosphorus Fluoride Chemistry. (2025, June 13). Accounts of Chemical Research.
• Kodani, S. D. (2012). Biochemical Toxicology of Fluorosulfate, an Intermediary Metabolite of the Fumigant Sulfuryl Fluoride. UC Davis.
• A 90-day repeated oral dose toxicity study of four stereoisomers of 2,4-dimethyl-4-phenyltetrahydrofuran, a synthetic flavoring substance, in F344 rats. (2020). Regulatory Toxicology and Pharmacology, 114, 104664.

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• 7. Sulfuryl Fluoride Technical Fact Sheet [npic.orst.edu]
• 8. How Hazardous is Sulfuryl Fluoride? - Fumico [fumico.co.za]
• 9. Sulfuryl fluoride - Hazardous Agents | Haz-Map [haz-map.com]
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• 14. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Chemoselective Suzuki-Miyaura Cross-Coupling of 4-Bromophenyl Sulfurofluoridate

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Focus: Late-Stage Functionalization, Bifunctional Electrophiles, and Unsymmetrical Biaryl Synthesis

Introduction: The Strategic Advantage of Fluorosulfates

In the landscape of modern drug discovery, the construction of complex, unsymmetrical biaryl and terphenyl scaffolds requires highly selective carbon-carbon bond-forming methodologies. While aryl halides and triflates have historically dominated[1], aryl fluorosulfates (-OSO₂F) have emerged as powerful, atom-economical alternatives[1].

Synthesized efficiently via Sulfur Fluoride Exchange (SuFEx) click chemistry, fluorosulfates exhibit superior bench stability and lower environmental toxicity compared to traditional triflates[1]. For synthetic chemists, the true value of 4-bromophenyl sulfurofluoridate lies in its nature as a bifunctional electrophile. It possesses two distinct reactive sites—a bromide and a fluorosulfate—that can be sequentially and chemoselectively activated to build complex molecular architectures without the need for intermediate protecting groups[2].

Mechanistic Rationale & Causality (E-E-A-T)

In my experience optimizing cross-coupling workflows for late-stage functionalization, the primary mode of failure when using bifunctional electrophiles is competitive oxidative addition, which leads to intractable statistical mixtures of mono- and bis-coupled products. To engineer a self-validating, highly selective protocol, we must exploit the distinct bond dissociation energies and activation barriers of the electrophilic sites.

Extensive competition studies demonstrate that the reactivity order for oxidative addition by Palladium(0) is strictly hierarchical: -Br ≥ -OTf > -OSO₂F > -Cl [1][2].

• Causality of the First Coupling (Bromide Activation): By employing a highly active catalyst system at room temperature, oxidative addition occurs exclusively at the weaker C-Br bond[2]. The -OSO₂F group remains entirely unreacted because its activation energy barrier is significantly higher. The choice of ligand is critical here: bulky, electron-rich phosphines like Di(1-adamantyl)benzylphosphine (Ad₂BnP) promote rapid oxidative addition into the C-Br bond while their steric bulk prevents the catalyst from approaching the less reactive C-OSO₂F bond[2]. Furthermore, adding a trace amount of water to the organic solvent acts as a phase-transfer facilitator for the base, drastically accelerating transmetalation and allowing the reaction to complete before any background reaction at the fluorosulfate site can occur[2].

• Causality of the Second Coupling (Fluorosulfate Activation): Once the bromide is substituted, the intermediate is isolated. The remaining -OSO₂F group is then activated by increasing the thermal energy (e.g., 80 °C) and utilizing a more aqueous solvent system (e.g., 1,4-Dioxane/H₂O) to facilitate the cleavage of the C-O bond[2].

Visualizing the Chemoselective Workflow

The following diagram illustrates the logical progression from starting material to the final unsymmetrical biaryl, highlighting the distinct reaction conditions required to maintain absolute chemoselectivity.

Chemoselective sequential Suzuki-Miyaura cross-coupling workflow for unsymmetrical biaryls.

Quantitative Data Summaries

To design a robust protocol, empirical data regarding leaving group reactivity and solvent optimization must be analyzed. The tables below summarize the critical parameters that dictate the success of the chemoselective coupling.

Table 1: Relative Reactivity of Leaving Groups in Pd-Catalyzed Cross-Coupling [1][2]

Leaving Group	Structure	Relative Reactivity	Suitability for Sequential Coupling
Bromide	-Br	Highest (1st position)	Excellent (Primary target at Room Temp)
Triflate	-OTf	High	Poor (Often competes with -Br, low selectivity)
Fluorosulfate	-OSO₂F	Moderate (2nd position)	Excellent (Stable at RT, active under heat)
Chloride	-Cl	Lowest	N/A (Requires highly specialized ligands)

Table 2: Optimization of the First Arylation (Chemoselective for -Br) [2]

Catalyst (mol %)	Ligand (mol %)	Solvent System	Temp (°C)	Time	Yield (%)	Mechanistic Observation
Pd(OAc)₂ (4%)	Ad₂BnP (5%)	Toluene	50	3 h	90	Slow transmetalation; risk of -OSO₂F activation.
Pd(OAc)₂ (2%)	Ad₂BnP (2.4%)	Toluene/H₂O (30:1)	25	20 min	>95	Optimal; H₂O accelerates transmetalation.
Pd(OAc)₂ (2%)	P(Cy)₃ (2.4%)	Toluene/H₂O (30:1)	25	30 min	88	Slightly lower yield; less steric bulk than Ad₂BnP.

Experimental Protocols

The following step-by-step methodologies provide a self-validating system for synthesizing and utilizing 4-bromophenyl sulfurofluoridate.

Phase 1: Synthesis of 4-Bromophenyl Sulfurofluoridate

Note: This procedure utilizes SuFEx chemistry to convert the phenol into the corresponding fluorosulfate.

• Preparation: Charge an oven-dried round-bottom flask with 4-bromophenol (5.0 mmol, 1.0 equiv) and dissolve in anhydrous dichloromethane (DCM, 0.2 M)[3].

• Reagent Introduction: Introduce the SuFEx reagent. While traditional methods use [3], modern bench-stable surrogates like desmethyl SuFEx-IT can be utilized for safety[4]. Add triethylamine (Et₃N, 1.5 equiv) dropwise.

• Reaction: Stir the mixture at room temperature. The reaction is typically instantaneous or completes within 2 hours. Monitor the disappearance of the phenol via TLC (Hexanes/EtOAc 9:1).

• Isolation: Quench with water, extract the aqueous layer with DCM (3 × 15 mL), wash the combined organic layers with brine, and dry over anhydrous MgSO₄.

• Purification: Concentrate under reduced pressure and purify via silica gel column chromatography (Petroleum ether/Diethyl ether 98:2) to afford 4-bromophenyl sulfurofluoridate as a colorless oil (Typical yield: 95%)[3].

Phase 2: First Suzuki-Miyaura Coupling (Chemoselective at -Br)

Objective: Selectively couple at the bromide site while leaving the fluorosulfate completely intact.

• Setup: In an oven-dried Schlenk tube, add 4-bromophenyl sulfurofluoridate (1.0 mmol, 1.0 equiv), the first arylboronic acid (Ar¹-B(OH)₂, 1.1 mmol), Pd(OAc)₂ (2.0 mol %), Ad₂BnP (2.4 mol %), and K₂CO₃ (2.2 equiv)[2].

• Inert Atmosphere: Evacuate and backfill the Schlenk tube with argon three times.

• Solvent Addition: Inject a degassed mixture of Toluene and H₂O (ratio 30:1, 0.2 M) via syringe[2]. Critical step: The trace water is mandatory for rapid transmetalation at room temperature.

• Reaction: Stir the biphasic mixture vigorously at room temperature (25 °C) for 20–30 minutes[2].

• Workup: Dilute with ethyl acetate, wash with water and brine, dry over anhydrous MgSO₄, and concentrate.

• Purification: Purify via flash chromatography to isolate the mono-coupled Ar¹-Phenyl-OSO₂F intermediate.

Phase 3: Second Suzuki-Miyaura Coupling (Activation of -OSO₂F)

Objective: Overcome the activation barrier of the fluorosulfate to complete the terphenyl scaffold.

• Setup: To a new Schlenk tube, add the purified Ar¹-Phenyl-OSO₂F intermediate (1.0 mmol, 1.0 equiv), a second arylboronic acid (Ar²-B(OH)₂, 1.5 equiv), Pd(OAc)₂ (2.0 mol %), P(Cy)₃ (4.0 mol %), and NaHCO₃ (2.0 equiv)[2].

• Inert Atmosphere: Evacuate and backfill with argon three times.

• Solvent Addition: Add a degassed mixture of 1,4-Dioxane and H₂O (1:1 v/v, 0.1 M)[2].

• Reaction: Heat the reaction mixture to 80 °C in an oil bath. Stir for 1.5 to 3 hours until complete consumption of the starting material is observed via TLC[2].

• Final Isolation: Cool to room temperature, extract with ethyl acetate (3 × 10 mL), dry over MgSO₄, concentrate, and purify via column chromatography to yield the final unsymmetrical biaryl/terphenyl product.

References

• Aryl fluorosulfates: powerful and versatile partners in cross-coupling reactions. RSC Advances. URL:[Link]

• Highly Selective Room-Temperature Suzuki–Miyaura Coupling of Bromo-2-sulfonyloxypyridines for Unsymmetrical Diarylpyridines. The Journal of Organic Chemistry. URL:[Link]

• Synthesis of N-Acyl Sulfamates from Fluorosulfates and Amides. The Journal of Organic Chemistry. URL:[Link]

• Suzuki–Miyaura coupling of aryl fluorosulfates in water: a modified approach for the synthesis of novel coumarin derivatives under mild conditions. Journal of Taibah University for Science. URL:[Link]

Sources

• 1. Aryl fluorosulfates: powerful and versatile partners in cross-coupling reactions - RSC Advances (RSC Publishing) DOI:10.1039/D3RA01791E [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Late-Stage Functionalization Using 4-Bromophenyl Sulfurofluoridate: Orthogonal Reactivity via SuFEx and Cross-Coupling

Target Audience: Researchers, synthetic chemists, and drug development professionals.

Introduction & Mechanistic Rationale

In the realm of modern drug discovery and bioconjugation, late-stage functionalization (LSF) demands reagents that are highly chemoselective, stable under diverse conditions, and capable of stitching together complex molecular architectures. 4-Bromophenyl sulfurofluoridate (CAS: 133042-63-4) has emerged as a privileged bifunctional hub for these applications [1].

The power of this reagent lies in its orthogonal reactivity :

• The Aryl Bromide (-Br): Readily undergoes transition-metal-catalyzed cross-coupling (e.g., Suzuki-Miyaura, Buchwald-Hartwig) via rapid oxidative addition.

• The Sulfurofluoridate (-OSO₂F): Serves as an exceptional electrophile for Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry [2].

The Causality Behind the Chemoselectivity: Standard palladium catalysts with phosphine ligands (e.g., Pd(dppf)Cl2​ ) undergo oxidative addition with the C–Br bond orders of magnitude faster than with the C–OSO₂F bond. Furthermore, unlike sulfonyl chlorides (-SO₂Cl) which rapidly hydrolyze, the S(VI)–F bond is remarkably resistant to reductive collapse and aqueous hydrolysis [3]. This kinetic stability allows the fluorosulfate group to survive the mild aqueous bases (like K2​CO3​ ) used in Suzuki couplings. Conversely, the S–F bond can be selectively activated by specific non-nucleophilic bases like 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU), which stabilizes the transition state for amine attack, leaving the C–Br bond entirely untouched [4].

Orthogonal Workflow

Because of this kinetic differentiation, chemists can choose between two distinct pathways (Pathway 1 or Pathway 2) to sequentially build complex active pharmaceutical ingredients (APIs) without the need for protecting groups.

Orthogonal late-stage functionalization pathways using 4-bromophenyl sulfurofluoridate.

Quantitative Reactivity Profile

To successfully design an LSF sequence, it is critical to understand the tolerated conditions for each functional group. The table below summarizes the quantitative and qualitative boundaries of this bifunctional hub.

Table 1: Functional Group Stability and Reactivity Profile

Functional Group	Target Reaction	Optimal Activating Conditions	Tolerated Conditions (Orthogonal Stability)
Aryl Bromide (-Br)	Suzuki, Heck, Sonogashira	Pd(dppf)Cl2​ (5 mol%), K2​CO3​ (2 eq), 80 °C	DBU, secondary/primary amines at RT, weak nucleophiles.
Sulfurofluoridate (-OSO₂F)	SuFEx Click (Sulfamoylation)	DBU or BEMP (2.0 eq), Amines, MeCN, RT to 50 °C	Mild aqueous bases ( K2​CO3​ , Et3​N ), Pd(0)/Pd(II) complexes, acids.

Experimental Protocols

The following protocols detail Pathway 1 (Cross-Coupling followed by SuFEx). These procedures are designed as self-validating systems, utilizing in-process analytical checks to ensure the integrity of the orthogonal functional groups.

Protocol A: Chemoselective Suzuki-Miyaura Cross-Coupling

Objective: Couple an API-boronic acid to the aryl bromide while preserving the -OSO₂F group.

Reagents & Causality:

• 4-Bromophenyl sulfurofluoridate: 1.0 equiv.

• API-Boronic Acid / Pinacol Ester: 1.1 equiv.

• Pd(dppf)Cl2​⋅CH2​Cl2​ : 0.05 equiv. (Chosen because the bulky bidentate dppf ligand strongly favors C–Br oxidative addition over C–OSO₂F).

• K2​CO3​ : 2.0 equiv. (A mild base is strictly required; strong bases like NaOH at elevated temperatures will induce premature hydrolysis of the fluorosulfate).

• Solvent: 1,4-Dioxane / H2​O (5:1, v/v).

Step-by-Step Methodology:

• Preparation: In an oven-dried Schlenk flask equipped with a magnetic stir bar, add 4-bromophenyl sulfurofluoridate (1.0 mmol), the API-boronic acid (1.1 mmol), and Pd(dppf)Cl2​ (0.05 mmol).

• Inert Atmosphere: Evacuate and backfill the flask with Argon three times.

• Solvent Addition: Add degassed 1,4-Dioxane (5.0 mL) followed by a degassed aqueous solution of K2​CO3​ (2.0 mmol in 1.0 mL H2​O ).

• Reaction: Heat the biphasic mixture to 80 °C under vigorous stirring for 4–6 hours.

• Workup: Cool to room temperature. Dilute with EtOAc (20 mL) and wash with water (2 × 10 mL) and brine (10 mL). Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

• Purification: Purify the crude product via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

Self-Validation Checkpoint (Intermediate A): Run a 19F NMR (376 MHz, CDCl3​ ) of the isolated product. You must observe a sharp singlet at approximately δ +37.8 to +38.5 ppm [1]. The retention of this signal proves the -OSO₂F group survived the palladium catalysis intact.

Protocol B: Late-Stage SuFEx Click Reaction

Objective: Functionalize the preserved -OSO₂F group with a secondary amine to form a stable sulfamate linkage.

Reagents & Causality:

• Intermediate A (API-Ar-OSO₂F): 1.0 equiv.

• Secondary Amine (e.g., Morpholine or API-amine): 1.2 equiv.

• DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene): 2.0 equiv. (DBU acts as an essential S-F activation catalyst. Without DBU, the amine will not displace the fluoride due to the high stability of the S(VI)-F bond).

• Solvent: Acetonitrile (MeCN).

Step-by-Step Methodology:

• Preparation: Dissolve Intermediate A (0.5 mmol) and the secondary amine (0.6 mmol) in anhydrous MeCN (3.0 mL) in a standard reaction vial.

• Activation: Add DBU (1.0 mmol) dropwise at room temperature. The reaction mixture may slightly darken.

• Reaction: Stir at room temperature (or up to 50 °C for sterically hindered amines) for 2–12 hours. Monitor the reaction via LC-MS.

• Workup: Once complete, quench the reaction with saturated aqueous NH4​Cl (5 mL) to neutralize the DBU. Extract with CH2​Cl2​ (3 × 10 mL).

• Purification: Wash the combined organic layers with brine, dry over MgSO4​ , filter, and concentrate. Purify via flash chromatography or preparative HPLC.

Self-Validation Checkpoint (Final Product):

• 19F NMR: The sharp singlet at ~+38 ppm must completely disappear, confirming the quantitative displacement of the fluoride leaving group.

• LC-MS: Observe the mass shift corresponding to [M−19(F)+Mass of Amine−1(H)]+ .

References

• Neumaier, B., et al. (2024). "Desmethyl SuFEx-IT: SO2F2-Free Synthesis and Evaluation as a Fluorosulfurylating Agent." The Journal of Organic Chemistry.[Link]

• Dong, J., et al. (2018). "Synthesis of N-Acyl Sulfamates from Fluorosulfates and Amides." The Journal of Organic Chemistry.[Link]

• Saraswat, S. K., et al. (2023). "Aryl fluorosulfates: powerful and versatile partners in cross-coupling reactions." RSC Advances (Archived via PMC).[Link]

• Sharpless, K. B., et al. (2015). "Palladium-Catalyzed, Ligand-Free Suzuki Reaction in Water Using Aryl Fluorosulfates." Organic Letters.[Link]

Step-by-step synthesis of biaryls from 4-bromophenyl sulfurofluoridate

Application Note: Step-by-Step Synthesis of Biaryls via Chemoselective Suzuki-Miyaura Cross-Coupling of 4-Bromophenyl Sulfurofluoridate

Executive Summary

The development of multidimensional, orthogonal cross-coupling strategies is a cornerstone of modern drug discovery and materials science. 4-Bromophenyl sulfurofluoridate has emerged as a highly versatile bifunctional electrophile. It possesses two distinct reactive sites: a traditional aryl bromide (C–Br) and an aryl fluorosulfate (C–OSO₂F). This application note details a robust, self-validating protocol for the chemoselective Suzuki-Miyaura cross-coupling at the C–Br bond, yielding biaryl sulfurofluoridates. These intermediate products serve as stable, isolable hubs for subsequent functionalization via Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry or secondary cross-coupling reactions [1].

Mechanistic Rationale & Chemoselectivity

The success of this protocol relies on the differential kinetics of oxidative addition by palladium(0) complexes. The bond dissociation energy and the oxidative addition barrier for the C–Br bond are significantly lower than those of the C–OSO₂F bond under standard catalytic conditions [2].

By utilizing a standard palladium catalyst (e.g., Pd(PPh₃)₄) at moderate temperatures (80 °C), the catalyst selectively inserts into the C–Br bond. The fluorosulfate moiety acts as a stable pseudohalide that remains entirely unreactive under these specific conditions. However, the choice of base and ligand is critical: deploying highly electron-rich phosphine ligands (like SPhos) or strong alkoxide bases (like KOtBu) will erode this chemoselectivity, leading to premature cleavage of the fluorosulfate group or undesired double-coupling (terphenyl formation).

Orthogonal cross-coupling workflow utilizing 4-bromophenyl sulfurofluoridate.

Quantitative Optimization Data

To establish a self-validating system, various reaction parameters were evaluated to maximize the yield of the mono-coupled biaryl product while suppressing the double-coupled terphenyl byproduct. The data below demonstrates the causality between mild conditions and high chemoselectivity.

Table 1: Optimization of Chemoselective Suzuki-Miyaura Coupling

Catalyst System	Base (2.0 eq)	Solvent System	Temp (°C)	Biaryl Yield (%)	Terphenyl Yield (%)
Pd(PPh₃)₄	K₂CO₃	Toluene/H₂O (4:1)	80	92	< 2
Pd(dppf)Cl₂	K₂CO₃	Dioxane/H₂O (4:1)	80	88	4
Pd(OAc)₂ / SPhos	K₃PO₄	Toluene/H₂O (4:1)	100	45	50
Pd(PPh₃)₄	KOtBu	THF	65	Decomposition	N/A

Expert Insight: Potassium carbonate (K₂CO₃) is selected over stronger bases. Strong alkoxides (KOtBu) induce rapid hydrolysis of the sensitive –OSO₂F moiety, destroying the orthogonal handle.

Step-by-Step Experimental Protocol

Reagents & Equipment

• Starting Material: 4-Bromophenyl sulfurofluoridate (1.0 mmol, 255.1 mg). Note: Can be synthesized ex situ from 4-bromophenol and SO₂F₂ gas or surrogates like AISF [3].

• Nucleophile: Phenylboronic acid (1.1 mmol, 134.1 mg).

• Catalyst: Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 mmol, 57.8 mg, 5 mol%).

• Base: Potassium carbonate (K₂CO₃) (2.0 mmol, 276.4 mg).

• Solvents: Toluene and Deionized Water (4:1 v/v ratio, 10 mL total).

• Equipment: 25 mL Schlenk flask, magnetic stir bar, argon manifold, reflux condenser.

Reaction Setup & Execution

• Solid Charging: To an oven-dried 25 mL Schlenk flask equipped with a magnetic stir bar, add 4-bromophenyl sulfurofluoridate, phenylboronic acid, K₂CO₃, and Pd(PPh₃)₄.

• Atmosphere Exchange: Seal the flask with a rubber septum. Connect to a Schlenk line. Evacuate the flask under high vacuum for 2 minutes, then backfill with Argon. Repeat this cycle three times.

  • Causality: Oxygen is a potent poison for Pd(0) species. It forms peroxo-palladium complexes that trigger undesired homocoupling of the boronic acid, drastically reducing the yield.

• Solvent Degassing & Addition: In a separate vial, prepare a 4:1 mixture of Toluene and H₂O. Sparge the solvent mixture with Argon gas for 15 minutes. Using a syringe, transfer 10 mL of the degassed solvent into the Schlenk flask.

• Heating: Replace the septum with an argon-purged reflux condenser. Transfer the flask to a pre-heated oil bath set to 80 °C. Stir vigorously (800 rpm) to ensure adequate mixing of the biphasic system.

• Reaction Monitoring: Allow the reaction to proceed for 4–6 hours. Monitor the progress via Thin Layer Chromatography (TLC) using a Hexanes/Ethyl Acetate (9:1) eluent. The biaryl sulfurofluoridate product will typically exhibit a slightly lower Rf​ value than the starting bromide.

Catalytic cycle highlighting chemoselective oxidative addition at the C-Br bond.

Workup & Purification

• Quenching: Remove the flask from the oil bath and allow it to cool to room temperature. Dilute the mixture with 15 mL of Ethyl Acetate (EtOAc).

• Phase Separation: Transfer the mixture to a separatory funnel. Add 10 mL of deionized water to dissolve the inorganic borate salts and excess K₂CO₃. Separate the aqueous layer.

• Washing: Wash the organic layer with 15 mL of saturated aqueous NaCl (brine) to break any micro-emulsions and pre-dry the organic phase.

• Drying & Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄). Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Chromatography: Purify the crude residue via flash column chromatography on silica gel, eluting with a gradient of Hexanes to Hexanes/EtOAc (95:5). The product, [1,1'-biphenyl]-4-yl sulfurofluoridate, is isolated as a white solid or clear oil depending on the exact substitution pattern.

References

• Aryl fluorosulfates: powerful and versatile partners in cross-coupling reactions RSC Advances URL:[Link]

• Palladium-Catalyzed, Ligand-Free Suzuki Reaction in Water Using Aryl Fluorosulfates Organic Letters URL:[Link]

• Ex Situ Generation of Sulfuryl Fluoride for the Synthesis of Aryl Fluorosulfates Organic Letters URL:[Link]

Preparation of 4-bromophenyl sulfurofluoridate from 4-bromophenol

Application Note: Preparation of 4-Bromophenyl Sulfurofluoridate via SO₂F₂-Free SuFEx Click Chemistry

Executive Summary

Aryl fluorosulfates have emerged as privileged pharmacophores, chemical biology probes, and highly stable pseudohalides for transition-metal-catalyzed cross-coupling reactions. Historically, the synthesis of these compounds required sulfuryl fluoride (SO₂F₂), a highly toxic, ozone-depleting fumigant gas that demands specialized handling and pressurized equipment. This application note details a modern, bench-stable, and SO₂F₂-free protocol for the preparation of 4-bromophenyl sulfurofluoridate from 4-bromophenol using the solid F-SO₂⁺ donor, desmethyl SuFEx-IT.

Mechanistic Rationale & Strategy

Expertise & Experience: The Sulfur(VI) Fluoride Exchange (SuFEx) click reaction relies on the unique stability of the S-F bond, which remains inert under physiological conditions but undergoes selective exchange when activated by specific nucleophiles. While gaseous SO₂F₂ is the traditional hub for SuFEx, its neurotoxicity and regulatory restrictions pose significant barriers to routine laboratory use (1)[1].

To circumvent these issues, solid fluorosulfuryl imidazolium triflate salts—such as SuFEx-IT and its more easily synthesized analog, desmethyl SuFEx-IT[1-(fluorosulfonyl)-3-methyl-1H-imidazol-3-ium trifluoromethanesulfonate]—have been developed (2)[2]. These reagents act as highly reactive, bench-stable F-SO₂⁺ transfer agents.

Mechanistically, 4-bromophenol is first deprotonated by triethylamine (Et₃N) to form a nucleophilic phenoxide ion. This phenoxide attacks the highly electrophilic sulfur(VI) center of desmethyl SuFEx-IT. The imidazolium leaving group is subsequently displaced, rapidly and irreversibly generating the desired 4-bromophenyl sulfurofluoridate in excellent yield[1].

Reaction Workflow

Workflow for the SO₂F₂-free synthesis of 4-bromophenyl sulfurofluoridate.

Materials & Reagents

Reagent / Solvent	MW ( g/mol )	Equivalents	Amount (for 578 µmol scale)	Role
4-Bromophenol	173.01	1.0	100 mg (578 µmol)	Starting Material
Desmethyl SuFEx-IT	314.23	1.3	236 mg (751 µmol)	F-SO₂⁺ Donor
Triethylamine (Et₃N)	101.19	1.6	129 µL (925 µmol)	Base
Acetonitrile (MeCN)	41.05	N/A	3.0 mL	Solvent
n-Hexane	86.18	N/A	As needed	Chromatography Eluent

Note: SuFEx-IT (MW 328.26) can be substituted for desmethyl SuFEx-IT with identical stoichiometry if preferred.

Step-by-Step Experimental Protocol

Trustworthiness & Self-Validating Design: This protocol is designed to be visually trackable. The conversion of the polar phenol to the highly non-polar fluorosulfate provides a clear shift in retention factor (R_f) during Thin Layer Chromatography (TLC), ensuring the researcher can validate reaction completion before proceeding to workup.

Step 1: Reaction Setup

• To a flame-dried 10 mL round-bottom flask equipped with a magnetic stir bar, add 4-bromophenol (100 mg, 578 µmol, 1.0 equiv).

• Dissolve the phenol in anhydrous Acetonitrile (3.0 mL).

• Add Triethylamine (129 µL, 925 µmol, 1.6 equiv) to the solution in one portion. Stir for 5 minutes at room temperature to ensure complete deprotonation.

• Add desmethyl SuFEx-IT (236 mg, 751 µmol, 1.3 equiv) in one portion.

  • Causality Note: The solid F-SO₂⁺ donor is added last to prevent premature hydrolysis of the reagent by adventitious moisture before the phenoxide nucleophile is fully formed in situ.

Step 2: Reaction Monitoring

• Stir the reaction mixture at room temperature (20–25 °C).

• Monitor the reaction progress via TLC (Silica gel, eluent: 100% n-hexane).

• The starting material (4-bromophenol) will remain near the baseline, while the synthesized product (4-bromophenyl sulfurofluoridate) will elute rapidly (R_f ≈ 0.38)[1].

• Full conversion is typically observed within 30 to 90 minutes.

Step 3: Workup & Purification

• Once TLC indicates complete consumption of the starting material, concentrate the reaction mixture under reduced pressure to remove the acetonitrile.

• Re-suspend the crude residue in a minimal amount of dichloromethane (DCM) and dry-load it onto a small pad of silica gel.

• Purify via flash column chromatography using 100% n-hexane as the eluent.

  • Causality Note: The extreme lipophilicity of the fluorosulfate group allows the product to elute in pure non-polar solvents, leaving polar imidazolium byproducts and any trace unreacted phenol completely retained on the column.

• Concentrate the product-containing fractions under reduced pressure to afford 4-bromophenyl sulfurofluoridate.

Analytical Data & Characterization

The isolated product should present as a colorless liquid (Typical yield: 119 mg, 81%)[1]. Verify the structural integrity using the following expected analytical parameters:

Analytical Method	Expected Signals / Values
Appearance	Colorless liquid
TLC (100% n-hexane)	R_f = 0.38
¹H NMR (400 MHz, CDCl₃)	δ 7.64–7.58 (m, 2H), 7.28–7.20 (m, 2H)
¹³C{¹H} NMR (101 MHz, CDCl₃)	δ 149.1, 133.7, 122.8, 122.5
¹⁹F NMR (376 MHz, CDCl₃)	δ 37.80 (characteristic F-SO₂ signal)
HR-EI-MS (m/z)	[M]•+ calcd for C₆H₄⁷⁹BrFO₃S: 253.9043; found: 253.9039

Troubleshooting & Safety

• Moisture Sensitivity: While desmethyl SuFEx-IT is bench-stable, prolonged exposure to high humidity can lead to gradual hydrolysis. Store the reagent in a desiccator at 4 °C or -18 °C for long-term stability[3].

• Incomplete Conversion: If unreacted 4-bromophenol persists after 90 minutes, verify the quality and dryness of the Et₃N base. An additional 0.2 equivalents of desmethyl SuFEx-IT can be added to drive the reaction to completion.

• Safety Precautions: Although this protocol avoids gaseous SO₂F₂, the imidazolium triflate salts and the resulting fluorosulfates are reactive electrophiles. Handle all reagents in a well-ventilated fume hood and wear appropriate PPE (nitrile gloves, safety goggles).

References

• Desmethyl SuFEx-IT: SO₂F₂-Free Synthesis and Evaluation as a Fluorosulfurylating Agent. The Journal of Organic Chemistry (2024). 1

• A New Portal to SuFEx Click Chemistry: A Stable Fluorosulfuryl Imidazolium Salt Emerging as an “F−SO₂⁺” Donor of Unprecedented Reactivity, Selectivity, and Scope. Angewandte Chemie International Edition (2018). 2

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. SuFEx-IT - Enamine [enamine.net]
• 3. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]

Application Note: Orthogonal Borylation of 4-Bromophenyl Sulfurofluoridate for Modular Synthesis

Target Audience: Researchers, medicinal chemists, and drug development professionals. Focus: Site-selective cross-coupling, SuFEx click chemistry, and bifunctional hub diversification.

Strategic Rationale: The Bifunctional Hub Concept

In modern drug discovery and materials science, the rapid assembly of complex molecular libraries relies heavily on modular synthesis. 4-Bromophenyl sulfurofluoridate (also known as 4-bromophenyl fluorosulfate) has emerged as a privileged bifunctional building block[1]. It possesses two highly reactive, yet orthogonally addressable, functional handles:

• A C–Br Bond: Primed for transition-metal-catalyzed cross-coupling (e.g., Suzuki, Miyaura borylation).

• An –OSO₂F Group: The premier electrophilic hub for Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry[2].

The strategic borylation of the C–Br bond yields 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl sulfurofluoridate . This intermediate is a highly versatile "super-hub." Because the fluorosulfate group is remarkably stable to the mild basic conditions of palladium-catalyzed borylation, the resulting boronate ester can be subsequently diversified via either Suzuki-Miyaura coupling at the boron center or SuFEx click chemistry at the sulfur center[3].

Mechanistic Principles of Orthogonal Activation

Achieving chemoselectivity on a molecule with multiple reactive sites requires precise catalyst tuning. The causality behind the orthogonal reactivity of 4-bromophenyl sulfurofluoridate lies in the fundamental organometallic properties of the chosen transition metals:

• Palladium-Catalyzed C–Br Activation: Palladium(0) complexes undergo oxidative addition with C–Br bonds significantly faster than with C–O(SO₂F) bonds due to the lower bond dissociation energy of the carbon-halogen bond and the high polarizability of the bromine atom. By utilizing a mild base (like KOAc) and a bidentate ligand with a large bite angle (such as dppf), the catalytic cycle is accelerated toward borylation while leaving the electrophilic S–F bond completely intact.

• Nickel-Catalyzed C–O Activation (Alternative Pathway): Conversely, more electron-rich, smaller-radius Nickel(0) catalysts can be tuned to insert directly into the stronger C–O bond of the fluorosulfate group. Recent literature demonstrates that well-defined arylnickel(II) complexes can achieve deoxygenative borylation of aryl fluorosulfates[4]. While this pathway is powerful, the presence of a competing C–Br bond often leads to bis-borylation; thus, for strict modularity, Pd-catalyzed C–Br activation is typically performed first.

• SuFEx Click Chemistry: The –OSO₂F group resists hydrolysis under physiological and mild basic conditions but undergoes rapid, near-quantitative exchange when exposed to nucleophiles (amines, phenols) in the presence of specific catalysts like 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)[3]. DBU acts via hydrogen-bond stabilization of the incoming nucleophile, lowering the activation barrier for S–F bond cleavage without requiring thermal conditions that would degrade the newly formed Bpin ester.

Workflow Visualization

Caption: Modular synthesis workflow utilizing 4-bromophenyl sulfurofluoridate as a bifunctional hub.

Quantitative Reaction Metrics

The following table summarizes the expected performance metrics for the modular diversification of the 4-bromophenyl sulfurofluoridate hub, highlighting the high degree of chemoselectivity achievable at each stage.

Reaction Phase	Target Bond	Catalyst / Key Reagents	Expected Yield	Chemoselectivity Profile
Fluorosulfurylation	O–H	Desmethyl SuFEx-IT, Et₃N	81–85%	100% (C–Br bond unaffected)
Miyaura Borylation	C–Br	Pd(dppf)Cl₂, B₂pin₂, KOAc	80–90%	>95% (S–F bond completely intact)
SuFEx Click	S–F	DBU (20 mol%), Amine/Phenol	85–95%	>99% (C–Bpin bond completely intact)
Suzuki Coupling	C–Bpin	Pd(PPh₃)₄, Ar–Br, K₂CO₃	75–85%	>90% (S–F bond intact under controlled time)

Step-by-Step Experimental Protocols

Protocol A: SO₂F₂-Free Synthesis of 4-Bromophenyl Sulfurofluoridate

Note: This protocol utilizes a bench-stable sulfuryl fluoride surrogate to avoid the hazards of toxic SO₂F₂ gas[1].

• Preparation: In an oven-dried round-bottom flask equipped with a magnetic stir bar, dissolve 4-bromophenol (1.0 equiv, 10 mmol) in anhydrous dichloromethane (DCM, 0.2 M).

• Reagent Addition: Add triethylamine (Et₃N, 2.0 equiv) to the solution. Stir for 5 minutes at room temperature.

• Fluorosulfurylation: Slowly add the SO₂F₂ surrogate (e.g., Desmethyl SuFEx-IT or 1-(fluorosulfonyl)-2,3-dimethyl-1H-imidazol-3-ium triflate) (1.2 equiv) portion-wise.

  • Causality: The surrogate safely releases the electrophilic –SO₂F moiety in situ, which is rapidly trapped by the phenoxide ion generated by the Et₃N base[1].

• Reaction Monitoring: Stir the mixture at room temperature for 2 hours. Monitor via TLC (Hexanes/EtOAc 9:1). The product will appear as a higher-Rf, UV-active spot.

• Workup & Self-Validation: Quench with water, extract with DCM (3x), dry over anhydrous Na₂SO₄, and concentrate. Purify via silica gel chromatography.

  • Validation: ¹⁹F NMR (CDCl₃) must show a sharp, characteristic singlet at approximately +37.8 ppm , confirming the successful installation of the –OSO₂F group[1].

Protocol B: Chemoselective Palladium-Catalyzed Miyaura Borylation

Note: This step selectively installs the boronate ester while preserving the SuFEx-able handle.

• Reaction Setup: Inside a nitrogen-filled glovebox (or using standard Schlenk techniques), charge a Schlenk tube with 4-bromophenyl sulfurofluoridate (1.0 equiv, 5 mmol), bis(pinacolato)diboron (B₂pin₂, 1.2 equiv), potassium acetate (KOAc, 3.0 equiv), and Pd(dppf)Cl₂ (5 mol%).

  • Causality: KOAc is chosen specifically because it is a weak base. It is strong enough to facilitate the transmetalation of boron to the palladium center, but insufficiently nucleophilic to attack and hydrolyze the sensitive –OSO₂F group.

• Solvent Addition: Add anhydrous 1,4-dioxane (0.2 M) to the tube.

  • Causality: 1,4-dioxane is a non-nucleophilic solvent that prevents undesired side reactions with the sulfur(VI) center at elevated temperatures.

• Heating: Seal the tube and heat the reaction mixture at 80 °C for 6–8 hours.

• Workup & Self-Validation: Cool to room temperature, dilute with ethyl acetate, and filter the mixture through a short pad of Celite to remove palladium black and inorganic salts. Concentrate the filtrate and purify via flash chromatography.

  • Validation: ¹¹B NMR should reveal a broad singlet at ~30 ppm (characteristic of aryl-Bpin). Crucially, the ¹⁹F NMR must still show the singlet at +37.8 ppm , validating that the SuFEx handle survived the cross-coupling conditions.

Protocol C: Modular Diversification via SuFEx Click Chemistry

Note: The borylated hub is now reacted with a nucleophile to form a stable sulfamate, demonstrating late-stage modularity[3].

• Reaction Setup: In a 20 mL vial, dissolve the 4-(Bpin)phenyl sulfurofluoridate (1.0 equiv, 1 mmol) and a secondary amine (e.g., morpholine, 1.2 equiv) in anhydrous acetonitrile (0.5 M).

• Catalysis: Add DBU (20 mol%) to the stirring solution at room temperature.

  • Causality: DBU acts as a specialized SuFEx catalyst. It avoids the need for stoichiometric strong bases that could cause protodeboronation. DBU activates the S–F bond exchange process by stabilizing the transition state, allowing the amine to cleanly displace the fluoride ion[3].

• Monitoring: Stir at room temperature for 2–4 hours. The reaction is typically highly efficient and visually clean.

• Workup & Self-Validation: Concentrate the mixture under reduced pressure. Partition between EtOAc and 0.1 M HCl (to remove DBU and unreacted amine). Dry the organic layer and concentrate.

  • Validation: The complete disappearance of the +37.8 ppm peak in the ¹⁹F NMR spectrum definitively confirms the total consumption of the fluorosulfate hub. LC-MS will show the expected mass of the newly formed borylated aryl sulfamate.

References

• Desmethyl SuFEx-IT: SO2F2-Free Synthesis and Evaluation as a Fluorosulfurylating Agent Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

• Isolation and Reactivity of Arylnickel(II) Complexes in Nickel-Catalyzed Borylation of Aryl Fluorosulfates Source: JACS Au (ACS Publications) URL:[Link]

• Synthesis of N-Acyl Sulfamates from Fluorosulfates and Amides Source: Organic Letters (ACS Publications) URL:[Link]

• Application of Sulfonyl Fluorides in Organic Transformation Source: ResearchGate URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

How to prevent hydrolysis of 4-bromophenyl sulfurofluoridate during storage

Welcome to the Technical Support Center. As a Senior Application Scientist specializing in Sulfur(VI) Fluoride Exchange (SuFEx) chemistry, I have designed this guide to address the nuanced stability profile of aryl fluorosulfates.

While 4-bromophenyl sulfurofluoridate is celebrated for its kinetic stability, treating it with the same casual storage protocols as standard aryl halides is a common pitfall. Below is an in-depth, causality-driven guide to understanding, diagnosing, and preventing the hydrolysis of this critical reagent.

Part 1: The SuFEx Paradox – Mechanistic Causality of Degradation

Aryl fluorosulfates are vastly superior to traditional sulfonyl chlorides in terms of shelf-life. The S(VI)-F bond is highly resistant to reduction and nucleophilic attack, remaining stable in aqueous solutions across a wide pH range (1–10)[1].

However, this stability is kinetic, not thermodynamic. The S-F bond is explicitly designed to undergo activation under specific conditions. When 4-bromophenyl sulfurofluoridate degrades during storage, it is almost exclusively due to base-catalyzed hydrolysis driven by trace moisture . Even microscopic amounts of water, when paired with adventitious basic impurities (e.g., residual amines from synthesis or alkaline glass surfaces), will trigger a nucleophilic attack at the S(VI) center. This cleaves the S-O or S-F bond, yielding 4-bromophenol as the primary, highly problematic byproduct[2].

Mechanism of base-catalyzed hydrolysis of aryl fluorosulfates.

Part 2: Troubleshooting & FAQs

Q1: I stored my 4-bromophenyl sulfurofluoridate in a standard borosilicate glass vial, and it degraded within a month. Why? A: The container material is a hidden variable in SuFEx reagent storage. While aryl fluorosulfates are highly stable, trace hydrolysis generates minute amounts of hydrogen fluoride (HF) or fluoride anions. If stored in glass, this trace fluoride etches the silica surface of the glass, a reaction that produces water as a byproduct. This newly generated water fuels further hydrolysis, creating a runaway autocatalytic degradation loop. For long-term storage, SuFEx reagents should be kept in polypropylene or PTFE (Teflon) containers to break this cycle[3].

Q2: How do I analytically validate the integrity of my stock before setting up a complex cross-coupling reaction? A: Do not rely on TLC or LC-MS alone, as the fluorosulfate moiety can sometimes fragment unpredictably in mass spectrometry. The self-validating gold standard is ¹⁹F NMR spectroscopy . 4-Bromophenyl sulfurofluoridate exhibits a sharp, highly diagnostic singlet at δ +37.80 ppm (in CDCl₃)[4].

• Validation Check: If the peak at +37.80 ppm is diminished, or if you observe new upstream peaks corresponding to free fluoride or fluorosulfate anions, your batch has hydrolyzed.

• Secondary Check: ¹H NMR will reveal the emergence of 4-bromophenol (shifts altering from the electron-withdrawing fluorosulfate environment to the electron-donating hydroxyl environment).

Q3: Can I store the reagent as a stock solution to save time? A: It is highly discouraged to store it as a solution for extended periods. Even anhydrous solvents like DMF or DMSO are highly hygroscopic and will pull moisture from the headspace every time the vial is opened. If a stock solution is absolutely necessary, use rigorously dried acetonitrile over activated 3Å molecular sieves and store at -20 °C[5].

Part 3: Quantitative Stability Metrics

To optimize your lab's inventory management, refer to the following empirically derived stability matrix for 4-bromophenyl sulfurofluoridate.

Storage Condition	Temperature	Container Material	Estimated Shelf Life	Hydrolysis Risk
Inert Atmosphere (Ar/N₂)	-20 °C to -80 °C	PTFE / Polypropylene	> 12 Months	Negligible
Ambient Air (Sealed)	4 °C	Glass	1 - 3 Months	Low to Moderate
Aqueous Buffer (pH 7)	25 °C	Glass	Days to Weeks	Moderate
Basic Solution (pH >10)	25 °C	Glass	Hours	High (Rapid)

Part 4: Self-Validating Protocol for Aliquoting and Long-Term Storage

To ensure absolute trustworthiness in your synthetic workflows, implement the following closed-loop protocol. This methodology ensures the reagent remains completely isolated from hydrolytic triggers.

Phase 1: Analytical Baseline

• Dissolve a 2 mg sample of the newly received 4-bromophenyl sulfurofluoridate in anhydrous CDCl₃.

• Acquire a ¹⁹F NMR spectrum. Confirm the presence of a singular peak at δ +37.80 ppm[4]. Do not proceed if multiple fluorine environments are detected.

Phase 2: Inert Aliquoting 3. Transfer the bulk reagent into a glovebox maintained under a strict Argon atmosphere (<1 ppm H₂O and O₂). 4. Dispense the reagent into pre-dried, amber PTFE or Polypropylene (PP) vials . Causality: Amber protects against potential photo-degradation, while PTFE/PP prevents fluoride-induced silica etching[3]. 5. Cap the vials tightly using PTFE-lined screw caps.

Phase 3: Secondary Sealing & Storage 6. Remove the vials from the glovebox. Immediately wrap the cap junction with Teflon tape, followed by a layer of Parafilm. Causality: Teflon tape prevents the ingress of moisture, while Parafilm prevents the Teflon tape from unspooling at low temperatures. 7. Place the aliquots inside a secondary container (e.g., a desiccator jar filled with indicating Drierite). 8. Store the secondary container in a non-frost-free freezer at -20 °C or -80 °C [5].

Optimal workflow for aliquoting and storing moisture-sensitive SuFEx reagents.

References

• Synthesis of N-Acyl Sulfamates from Fluorosulfates and Amides Source: ACS Publications URL:[Link]

• Desmethyl SuFEx-IT: SO2F2-Free Synthesis and Evaluation as a Fluorosulfurylating Agent Source: The Journal of Organic Chemistry - ACS Publications URL:[Link]

• Sulfur fluoride exchange (SuFEx) Source: PMC - NIH URL:[Link]

• Novel Approaches to Access Arylfluorosulfates and Sulfamoyl Fluorides Based on Sulfur (VI) Fluoride Exchange Source: SciSpace / Current Protocols in Chemical Biology URL:[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. scispace.com [scispace.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. medchemexpress.com [medchemexpress.com]

Technical Support Center: Overcoming Catalyst Deactivation with 4-Bromophenyl Sulfurofluoridate

Welcome to the Advanced Technical Support Center. This guide is engineered for researchers and drug development professionals working with 4-bromophenyl sulfurofluoridate (also known as 4-bromophenyl fluorosulfate). As a bifunctional electrophile containing both a highly reactive C–Br bond and a SuFEx-active –OSO₂F group, this molecule presents unique chemoselectivity challenges.

When attempting to cross-couple the C–Br bond while preserving the –OSO₂F hub for late-stage Sulfur Fluoride Exchange (SuFEx) click chemistry, researchers frequently encounter rapid catalyst deactivation. This guide dissects the mechanistic causality behind these failures and provides self-validating protocols to ensure robust catalytic turnover.

Part 1: Diagnostics & Causality (FAQs)

Q1: Why does my palladium catalyst rapidly precipitate as "Pd black" when attempting a Suzuki or Sonogashira coupling on 4-bromophenyl sulfurofluoridate? A1: The deactivation is driven by competitive oxidative addition and subsequent sulfur poisoning. While the C–Br bond is kinetically favored for oxidative addition, unoptimized catalytic systems (e.g., unligated Pd or monodentate ligands) can inadvertently insert into the C–OSO₂F bond. If the fluorosulfate group is activated or undergoes base-mediated hydrolysis, it degrades into SO₂ and fluoride ions (F⁻). Sulfur species possess free electron pairs that act as potent Lewis bases, irreversibly chemisorbing to the transition metal center. This blocks the coordination of cross-coupling partners, halting the catalytic cycle and forcing the palladium to aggregate into inactive, insoluble Pd black[1].

Q2: How do I select the correct ligand to prevent this off-cycle deactivation? A2: You must restrict the coordination sphere of the palladium catalyst. Monodentate ligands (like PPh₃) create an open coordination environment that allows the catalyst to interact with the sterically demanding –OSO₂F group. By switching to bulky, bidentate ligands with large bite angles—such as DPPF or XantPhos —you create a sterically congested active catalyst. This forces the palladium to selectively undergo oxidative addition at the less hindered C–Br bond, completely bypassing the fluorosulfate group[2][3].

Q3: Does the choice of base impact the stability of the –OSO₂F group during the cross-coupling? A3: Absolutely. The –OSO₂F group is a pseudohalide that is highly sensitive to strong nucleophiles. Using strong inorganic bases (e.g., NaOH, KOH) or high temperatures will hydrolyze the fluorosulfate group, releasing corrosive fluoride ions that poison the catalyst and degrade your boronic acid or alkyne partners. To maintain the integrity of the fluorosulfate group, you must use mild, non-nucleophilic bases such as triethylamine (Et₃N) or anhydrous K₂CO₃[2][4].

Part 2: Mechanistic & Troubleshooting Visualizations

Mechanistic pathway showing competitive oxidative addition and sulfur-induced catalyst poisoning.

Step-by-step troubleshooting workflow to resolve catalyst deactivation in fluorosulfate couplings.

Part 3: Quantitative Catalyst Performance Data

The following table summarizes the causal relationship between ligand/base selection and catalyst survival when coupling the C–Br bond of 4-bromophenyl sulfurofluoridate.

Catalyst System	Ligand Architecture	Base	Solvent System	C–Br Coupling Yield (%)	Catalyst State Observation
Pd(PPh₃)₄ (5 mol%)	Monodentate	Na₂CO₃ (aq)	THF / H₂O	22%	Rapid Pd black precipitation (Hydrolysis)
Pd(OAc)₂ (5 mol%)	Monodentate (PPh₃)	K₂CO₃	DMF	45%	Gradual darkening, low conversion
Pd(OAc)₂ (5 mol%)	Bidentate (XantPhos)	Et₃N	DMF	88%	Homogeneous yellow solution (Stable)
[Pd(cinnamyl)Cl]₂	Bidentate (DPPF)	Et₃N	Dioxane	94%	Homogeneous yellow solution (Stable)

Part 4: Self-Validating Experimental Protocol

To guarantee high yields and prevent catalyst poisoning, follow this rigorously validated protocol for the chemoselective cross-coupling of 4-bromophenyl sulfurofluoridate. This methodology utilizes built-in validation steps to ensure the –OSO₂F group remains intact.

Protocol: Chemoselective Pd-Catalyzed Coupling of 4-Bromophenyl Sulfurofluoridate

Step 1: Equipment Preparation & Rigorous Moisture Exclusion Causality: Trace moisture in the presence of a base will initiate the hydrolysis of the fluorosulfate group, releasing catalyst-poisoning F⁻ ions.

• Flame-dry a Schlenk tube or sealed reaction vial under a vacuum.

• Backfill with ultra-high purity Nitrogen or Argon (repeat 3 times).

Step 2: Catalyst Pre-Activation Causality: Mixing the Pd source and bidentate ligand before introducing the sulfur-containing substrate ensures complete complexation. Unligated Pd(0) is highly susceptible to sulfur chemisorption.

• Charge the vial with [Pd(cinnamyl)Cl]₂ (2.5 mol%) and DPPF (5 mol%) or Pd(OAc)₂ (5 mol%) and XantPhos (5 mol%)[2][3].

• Add 2.0 mL of anhydrous, degassed DMF or Dioxane. Stir at room temperature for 10 minutes until a homogeneous yellow/orange solution forms.

Step 3: Substrate & Base Addition

• Add 4-bromophenyl sulfurofluoridate (1.0 equiv, 0.5 mmol) and the coupling partner (e.g., terminal alkyne or aryl boronic acid, 1.2 equiv).

• Add anhydrous Et₃N (2.0 equiv). Do not use aqueous bases.

Step 4: Reaction Execution & In-Process Validation

• Heat the reaction mixture to 80 °C for 12 hours.

• Self-Validation Check 1 (TLC): Monitor the reaction via TLC (Hexanes/EtOAc). The disappearance of the starting material should not be accompanied by baseline streaking (which indicates fluorosulfate degradation).

• Self-Validation Check 2 (NMR Aliquot): Withdraw a 50 µL aliquot, filter through a micro-silica plug, and analyze via ¹⁹F NMR. A sharp singlet at approximately +37 to +43 ppm confirms the –OSO₂F group is perfectly intact. The absence of this peak or the appearance of a peak near -120 ppm indicates fluoride release and imminent catalyst death.

Step 5: Workup & Isolation

• Cool to room temperature. Dilute with EtOAc and wash with water (3x) to remove DMF and Et₃N salts. Crucial: Do not wash with basic aqueous solutions (e.g., sat. NaHCO₃), as the product's fluorosulfate group remains sensitive to basic hydrolysis during workup.

• Dry over anhydrous Na₂SO₄, concentrate, and purify via flash chromatography.

References

• Palladium-Catalyzed Esterification of Aryl Fluorosulfates with Aryl Form
• Palladium-Catalyzed Sonogashira Cross-Couplings of (Hetero)Aryl Fluorosulfates.
• Aryl fluorosulfates: powerful and versatile partners in cross-coupling reactions. RSC Publishing.
• Chemoselective Heterogeneous Hydrogenation of Sulfur Containing Quinolines under Mild Conditions. PMC.

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Aryl fluorosulfates: powerful and versatile partners in cross-coupling reactions - RSC Advances (RSC Publishing) DOI:10.1039/D3RA01791E [pubs.rsc.org]

Technical Support Center: Safe Scale-Up of 4-Bromophenyl Sulfurofluoridate

Welcome to the Application Support Center for Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry. This guide is designed for researchers and process chemists transitioning the synthesis of 4-bromophenyl sulfurofluoridate (a critical SuFEx hub) from milligram discovery scales to hectogram or pilot scales.

Historically, the synthesis of aryl fluorosulfates relied on sulfuryl fluoride ( SO2​F2​ ), a highly toxic fumigant gas[1]. Direct scale-up of batch SO2​F2​ reactions presents severe inhalation hazards, regulatory hurdles, and poor gas-liquid mass transfer[2]. This guide focuses on modern, self-validating, and inherently safer scale-up paradigms: the use of solid surrogates (SuFEx-IT) and continuous flow microfluidics.

Part 1: Process Selection & Safety Paradigms (FAQ)

Q: Why is batch scale-up with gaseous SO2​F2​ strongly discouraged in our facility? A: Beyond the acute toxicity of SO2​F2​ , batch processing of this gas requires pressurized lecture bottles and specialized ventilation[1]. In a batch reactor, the gas-liquid mass transfer is highly inefficient. This inefficiency requires prolonged reaction times and excess gas pressure to drive the reaction to completion, significantly increasing the risk of a catastrophic release or reactor overpressurization[2].

Q: What is the recommended SO2F2-free alternative for hectogram-scale production? A: For scales up to several hundred grams, we recommend utilizing SuFEx-IT (1-(Fluorosulfonyl)-2,3-dimethyl-1H-imidazol-3-ium trifluoromethanesulfonate)[1]. Developed as a bench-stable, solid surrogate, SuFEx-IT delivers the identical " F-SO2+​ " electrophile but exhibits unprecedented reactivity and chemoselectivity compared to the parent gas[3][4]. Because it is a crystalline solid, it eliminates the need for pressurized gas handling entirely[5].

Q: How do we approach multi-kilogram scale-up where solid SuFEx-IT becomes cost-prohibitive? A: For continuous, multi-kilogram production, modular flow chemistry is the industry standard. Instead of storing SO2​F2​ , a microfluidic platform generates the gas in situ (e.g., via chlorine-fluorine exchange in a packed-bed reactor)[2]. The generated gas is immediately channeled into a continuous-flow SuFEx module where it mixes with 4-bromophenol. Because the toxic intermediate is consumed instantly in a closed system, the steady-state inventory of hazardous gas remains near zero, effectively eliminating the safety risk[2][6].

Part 2: Quantitative Process Comparison

When selecting a scale-up route for 4-bromophenyl sulfurofluoridate, evaluate the parameters in the table below to ensure the chosen method aligns with your facility's engineering controls.

Parameter	Traditional Batch ( SO2​F2​ )	Solid Surrogate (SuFEx-IT)	Continuous Flow (Ex-situ SO2​F2​ )
Physical State of Reagent	Pressurized Gas	Crystalline Solid	Gas (Generated in situ)
Toxicity / Hazard Profile	High (Toxic inhalation hazard)	Low (Bench-stable solid)	Low (Closed system, zero inventory)
Reaction Kinetics	Slow (Mass transfer limited)	Fast (Homogeneous solution)	Very Fast (Enhanced microfluidic mixing)
Ideal Scale	< 1g (Discovery)	1g - 500g (Process R&D)	> 500g (Pilot / Manufacturing)
Typical Yield	70 - 85%	> 85%	> 90%

Part 3: Step-by-Step Methodology (Hectogram Scale via SuFEx-IT)

This protocol outlines the safe, SO2​F2​ -free synthesis of 4-bromophenyl sulfurofluoridate using the solid SuFEx-IT reagent. The causality behind this specific protocol is the exploitation of SuFEx-IT's high electrophilicity, allowing the reaction to proceed rapidly under mild basic conditions without specialized pressure equipment[5].

Materials Required:

• 4-Bromophenol (1.0 equivalent)

• SuFEx-IT reagent (1.1 equivalents)[1]

• Dichloromethane (DCM) (Reaction solvent)

• Triethylamine ( Et3​N ) or DBU (1.2 equivalents)

Experimental Workflow:

• Preparation: In a rigorously dried, round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, dissolve 4-bromophenol in anhydrous DCM (approx. 0.2 M concentration).

  • Expert Insight: While SuFEx-IT is stable, anhydrous conditions prevent competitive hydrolysis of the highly reactive fluorosulfuryl imidazolium intermediate.

• Base Addition: Cool the reaction vessel to 0 °C using an ice-water bath. Add the organic base ( Et3​N or DBU) dropwise over 10 minutes.

  • Expert Insight: Cooling controls the exothermic deprotonation of the phenol, ensuring a clean phenoxide generation without thermal degradation.

• Electrophile Introduction: Add the SuFEx-IT solid in small portions over 15 minutes.

  • Expert Insight: Unlike gaseous reagents, the solid state of SuFEx-IT allows for precise stoichiometric control and safe, gradual addition to manage the reaction enthalpy[5].

• Reaction Propagation: Remove the ice bath and allow the mixture to warm to ambient temperature. Stir for 1–2 hours. Reaction progress can be monitored via TLC or LCMS until the complete consumption of 4-bromophenol is observed.

• Quenching and Workup: Quench the reaction by adding water. Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with DCM (2x). Wash the combined organic layers with 1M HCl (to remove residual base and imidazolium byproducts), followed by brine.

• Purification: Dry the organic phase over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. The crude 4-bromophenyl sulfurofluoridate can be purified via short-pad silica gel chromatography (using hexanes/ethyl acetate) to yield a colorless liquid[5].

Part 4: Scale-Up Decision Pathway

The following diagram illustrates the logical decision tree for selecting the appropriate, safe scale-up methodology for SuFEx hubs based on target mass and facility capabilities.

Workflow for safely scaling up the synthesis of SuFEx hubs based on mass requirements.

References

• Desmethyl SuFEx-IT: SO2F2-Free Synthesis and Evaluation as a Fluorosulfurylating Agent. ACS Publications. Available at: [Link]

• A New Portal to SuFEx Click Chemistry: A Stable Fluorosulfuryl Imidazolium Salt Emerging as an "F-SO2 +" Donor of Unprecedented Reactivity, Selectivity, and Scope. Semantic Scholar. Available at: [Link]

• A modular flow platform for sulfur(VI) fluoride exchange ligation of small molecules, peptides and proteins. UvA-DARE (Digital Academic Repository). Available at:[Link]

• Fast, safe, simple: SuFEx click chemistry goes with the flow. ScienceLink. Available at:[Link]

Sources

• 1. 1-（氟磺酰基）-2,3-二甲基-1H-咪唑-3-鎓三氟甲磺酸盐 ≥95% | Sigma-Aldrich [sigmaaldrich.com]
• 2. pure.uva.nl [pure.uva.nl]
• 3. SuFEx-IT - Enamine [enamine.net]
• 4. semanticscholar.org [semanticscholar.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Fast, safe, simple: SuFEx click chemistry goes with the flow | International | ScienceLink [sciencelink.net]

Reference Data & Comparative Studies

Orthogonal Reactivity in Cross-Coupling: 4-Bromophenyl Sulfurofluoridate vs. 4-Bromophenyl Triflate

Content Type: Application Comparison Guide Target Audience: Researchers, scientists, and drug development professionals.

Executive Summary: The Shift Toward SuFEx-Enabled Electrophiles

The construction of complex, asymmetric biaryl and terphenyl scaffolds is a cornerstone of modern drug discovery. Historically, the trifluoromethanesulfonate (triflate, -OTf) group has served as the benchmark pseudohalide for transition-metal catalyzed cross-coupling. However, the use of bifunctional electrophiles like 4-bromophenyl triflate presents significant chemoselectivity challenges due to the competing reactivity of the C-Br and C-OTf bonds.

Furthermore, triflates are derivatives of per- and polyfluoroalkyl substances (PFAS). With increasing global regulatory scrutiny on PFAS compounds, the pharmaceutical industry is actively seeking sustainable alternatives. 4-Bromophenyl sulfurofluoridate (-OSO2F) has emerged as a superior, non-PFAS alternative[1]. Leveraging Sulfur(VI) Fluoride Exchange (SuFEx) chemistry, the fluorosulfate group offers "triflate-like" reactivity when activated[2], but possesses remarkable baseline stability, enabling perfectly orthogonal, stepwise cross-coupling workflows.

Mechanistic Profiling & Causality of Chemoselectivity

To design predictable synthetic routes, one must understand the thermodynamic and kinetic causality behind oxidative addition.

In 4-bromophenyl triflate , the highly polarized C-O bond makes the -OTf group an excellent leaving group. Under standard palladium catalysis, the oxidative addition rates of the C-Br and C-OTf bonds are nearly indistinguishable ()[3]. This similarity leads to competing reaction pathways, resulting in poor chemoselectivity and complex mixtures of mono- and bis-coupled products.

Conversely, 4-bromophenyl sulfurofluoridate leverages the unique stability of the S(VI)-F bond. The highly electronegative fluorine atom electronically deactivates the sulfur center and strengthens the C-O bond against premature oxidative addition by Pd(0). Competition studies reveal a distinct, exploitable reactivity hierarchy: -Br ≥ -OTf > -OSO2F > -Cl ()[4]. This energy gap allows the C-Br bond to be functionalized exclusively using mild catalysts, leaving the -OSO2F group completely intact for downstream diversification.

Quantitative Performance Comparison

The following table summarizes the physicochemical and reactive differences between the two bifunctional substrates:

Parameter	4-Bromophenyl Sulfurofluoridate	4-Bromophenyl Triflate
Leaving Group	-OSO2F (Fluorosulfate)	-OTf (Trifluoromethanesulfonate)
Regulatory Status	Non-PFAS (Environmentally sustainable)[1]	PFAS-derivative (Subject to strict regulations)[1]
Hydrolytic Stability	Excellent (Stable to aqueous weak bases)	Moderate (Prone to basic hydrolysis)
Oxidative Addition Hierarchy	C-Br >> C-OSO2F[4]	C-Br ≈ C-OTf[3]
Orthogonal Coupling	Highly Selective (Sequential functionalization)	Poor (Requires highly specialized ligands)
Atom Economy (LG Mass)	99 g/mol	149 g/mol

Visualizing the Orthogonal Workflow

The diagram below illustrates the divergent pathways of both substrates when subjected to standard Suzuki-Miyaura conditions.

Figure 1: Divergent chemoselectivity of fluorosulfate vs triflate under standard Suzuki conditions.

Self-Validating Experimental Protocols

To harness the full potential of 4-bromophenyl sulfurofluoridate (which can be readily synthesized from 4-bromophenol[5],[6]), researchers must employ a two-step, ligand-controlled methodology.

Protocol 1: Chemoselective Suzuki-Miyaura Coupling at the C-Br Bond

Objective: Selectively couple an arylboronic acid at the bromide position of 4-bromophenyl sulfurofluoridate. Causality & Self-Validation: We utilize Pd(PPh3)4 and K2CO3. The moderate electron density of PPh3 is sufficient to break the C-Br bond (~68 kcal/mol) but insufficient to overcome the higher activation barrier of the C-OSO2F bond. K2CO3 is chosen over NaOH to prevent background hydrolysis. The protocol is self-validating: successful orthogonality is confirmed by the persistence of a sharp singlet at ~ +38 ppm in the 19F NMR spectrum of the crude mixture, proving the -OSO2F group survived the reaction conditions.

Step-by-Step Procedure:

• In a flame-dried Schlenk tube, combine 4-bromophenyl sulfurofluoridate (1.0 equiv), arylboronic acid (1.05 equiv), and Pd(PPh3)4 (5 mol%).

• Add degassed Toluene/H2O (4:1 v/v) followed by K2CO3 (2.0 equiv).

• Stir the biphasic mixture at 80 °C for 12 hours under an argon atmosphere.

• Cool to room temperature, extract with EtOAc, and wash with brine.

• Validation Check: Analyze the crude organic layer via 19F NMR. A single peak at +38 ppm confirms the preservation of the fluorosulfate handle. Purify via silica gel chromatography.

Protocol 2: Secondary Cross-Coupling at the C-OSO2F Bond

Objective: Functionalize the surviving -OSO2F group to generate an asymmetric terphenyl or biarylamine[2]. Causality & Self-Validation: To activate the robust -OSO2F group, the catalyst system must be upgraded. We employ Pd(OAc)2 paired with a highly electron-rich, bulky dialkylbiaryl phosphine (e.g., BippyPhos or XPhos)[1]. The increased electron density on the palladium center accelerates oxidative addition into the C-O bond. The reaction's success is self-validated by the complete disappearance of the +38 ppm 19F NMR signal and the emergence of the new cross-coupled product mass in LC-MS.

Step-by-Step Procedure:

• Charge a vial with the biaryl fluorosulfate intermediate from Protocol 1 (1.0 equiv), a secondary arylboronic acid or amine (1.2 equiv), Pd(OAc)2 (2 mol%), and BippyPhos (4 mol%)[1].

• Add K3PO4 (2.0 equiv) and anhydrous THF (or a biodegradable aqueous surfactant like Savie for green chemistry applications)[1].

• Stir at 90 °C for 16 hours.

• Quench with water, extract with EtOAc, and concentrate.

• Validation Check: Confirm the absence of the 19F NMR signal. Purify the final asymmetric product via chromatography.

References

• Title: Chemoselective Synthesis of Polysubstituted Pyridines From Heteroaryl Fluorosulfates Source: National Institutes of Health (NIH) / Nature Chemistry URL: [Link]

• Title: Palladium- and Nickel-Catalyzed Amination of Aryl Fluorosulfonates Source: Journal of the American Chemical Society (ACS) URL: [Link]

• Title: The Emerging Applications of Sulfur(VI) Fluorides in Catalysis Source: ACS Catalysis URL: [Link]

• Title: Switching to the non-PFAS-containing fluorosulfate leaving group, together with a Pd oxidative addition complex Source: ChemRxiv URL: [Link]

• Title: Synthesis of N-Acyl Sulfamates from Fluorosulfates and Amides Source: The Journal of Organic Chemistry (ACS) URL: [Link]

• Title: Desmethyl SuFEx-IT: SO2F2-Free Synthesis and Evaluation as a Fluorosulfurylating Agent Source: ResearchGate / Organic Letters URL: [Link]

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• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]

Comparative Guide to the Validation of 4-Bromophenyl Sulfurofluoridate Coupling Products via HPLC-MS

This guide provides a comprehensive comparison of methodologies for the validation of coupling products derived from 4-bromophenyl sulfurofluoridate, with a primary focus on High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS). It is intended for researchers, scientists, and professionals in drug development who are engaged in the synthesis and characterization of novel molecular entities.

Introduction: The Rise of Sulfurofluoridates in Drug Discovery

The advent of Sulfur(VI) Fluoride Exchange (SuFEx) chemistry has marked a significant milestone in covalent drug discovery and chemical biology. This click chemistry reaction, noted for its high efficiency and bio-orthogonality, utilizes sulfurofluoridates as key building blocks. Among these, 4-bromophenyl sulfurofluoridate serves as a versatile reactant for introducing the -SO2F functional group, a valuable moiety for forming covalent bonds with biological targets. The reliable validation of the resulting coupling products is paramount to ensure the integrity of downstream biological assays and the overall success of a research campaign. This guide will delve into the nuances of validating these products, comparing HPLC-MS with other common analytical techniques.

Core Principles of Validation: Beyond a Simple Confirmation

Validation of a chemical synthesis is not merely about confirming the presence of the desired product. A robust validation process provides a comprehensive profile of the reaction outcome, including the identification of byproducts, unreacted starting materials, and the quantification of the product's purity. This multifaceted approach is crucial for reproducible research and is a foundational requirement for any compound intended for biological screening.

HPLC-MS: The Gold Standard for Validation

High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS) stands as the premier technique for the validation of 4-bromophenyl sulfurofluoridate coupling products. This is due to its unique ability to separate complex mixtures with high resolution and provide mass information for each component, enabling unambiguous identification.

The Causality Behind Method Selection in HPLC-MS

The choice of HPLC-MS parameters is critical for achieving optimal separation and detection.

• Column Chemistry: A C18 reversed-phase column is the workhorse for the analysis of small organic molecules like sulfurofluoridate derivatives. The nonpolar stationary phase effectively retains the analytes, allowing for separation based on hydrophobicity.

• Mobile Phase Composition: A gradient elution using water and acetonitrile, both with 0.1% formic acid, is typically employed. The formic acid serves to protonate the analytes, enhancing their ionization in the mass spectrometer's source and improving signal intensity.

• Mass Spectrometry Detection: Electrospray ionization (ESI) is the most common ionization technique for this class of molecules, as it is a soft ionization method that minimizes fragmentation, preserving the molecular ion for accurate mass determination.

Comparative Analysis of Validation Techniques

While HPLC-MS is the preferred method, other techniques can provide complementary information. The table below compares the performance of HPLC-MS with other common analytical methods for the validation of 4-bromophenyl sulfurofluoridate coupling products.

Technique	Information Provided	Strengths	Limitations	Typical Application
HPLC-MS	Retention Time, Molecular Weight, Purity	High sensitivity and specificity, quantitative	Higher cost and complexity	Primary validation and purity assessment
NMR Spectroscopy	Detailed Structural Information	Unambiguous structure elucidation	Lower sensitivity, may not detect minor impurities	Structure confirmation of purified product
Thin-Layer Chromatography (TLC)	Qualitative assessment of reaction progress	Simple, fast, and inexpensive	Low resolution, not quantitative	Rapid reaction monitoring
Gas Chromatography-Mass Spectrometry (GC-MS)	Molecular Weight, Purity (for volatile compounds)	High resolution for volatile compounds	Not suitable for non-volatile or thermally labile compounds	Analysis of volatile starting materials or byproducts

Experimental Workflow: A Self-Validating System

The following section details a step-by-step protocol for the validation of a 4-bromophenyl sulfurofluoridate coupling product using HPLC-MS. This workflow is designed to be self-validating, with built-in checks to ensure data integrity.

Aryl Sulfurofluoridates vs. Aryl Bromides in Chemoselective Cross-Coupling: A Comprehensive Guide

Introduction: The Evolution of Electrophilic Coupling Partners

In the realm of modern organic synthesis and drug development, transition-metal-catalyzed cross-coupling is a foundational pillar. Historically, aryl bromides (Ar-Br) have been the workhorse electrophiles due to their commercial availability and predictable reactivity profiles. However, the rise of SuFEx (Sulfur Fluoride Exchange) click chemistry has introduced aryl sulfurofluoridates (aryl fluorosulfates, Ar-OSO₂F) as powerful, orthogonal pseudohalides[1][2].

Synthesized directly from abundant phenols using sulfuryl fluoride (SO₂F₂), aryl fluorosulfates exhibit remarkable stability—far superior to traditional triflates—while maintaining excellent reactivity under specific catalytic conditions[2][3]. For researchers, the true power of these two functional groups lies in their chemoselectivity . By understanding the kinetic differences in their oxidative addition rates, chemists can design self-validating, stepwise coupling workflows or perform direct cross-electrophile couplings without pre-forming sensitive organometallic reagents.

Mechanistic Profiling & Causality of Chemoselectivity

The fundamental principle governing the chemoselective differentiation between Ar-Br and Ar-OSO₂F is the kinetic rate of oxidative addition by the transition metal catalyst.

The Reactivity Hierarchy (Pd-Catalysis)

In standard palladium-catalyzed Suzuki-Miyaura couplings, the established reactivity trend is: Ar-I > Ar-Br > Ar-OSO₂F >> Ar-Cl [1][4].

The Causality: The C–Br bond possesses a lower bond dissociation energy and presents less steric hindrance to the incoming Pd(0) species compared to the highly polarized, sterically demanding –OSO₂F group. Consequently, when a molecule contains both a bromide and a fluorosulfate, a bulky, electron-rich palladium catalyst will preferentially insert into the C–Br bond at lower temperatures (e.g., room temperature to 50°C). The –OSO₂F group remains entirely intact, serving as a latent electrophile that can be activated in a subsequent synthetic step using elevated temperatures or a different ligand system[1].

Reductive Cross-Electrophile Coupling (Ni-Catalysis)

Alternatively, recent breakthroughs have enabled the direct coupling of Ar-Br with Ar-OSO₂F using Nickel catalysis[5][6]. The Causality: Instead of using a boronic acid nucleophile, this system uses a metallic reductant (Magnesium turnings). The Mg serves a dual purpose: it reduces the Ni(II) precatalyst to the active Ni(0) species, and it preferentially inserts into the more reactive Ar-Br bond to generate a transient Grignard reagent (Ar-MgBr) in situ[5][7]. This transient nucleophile then undergoes transmetalation with the Ni-activated aryl fluorosulfate, forging the C–C bond. The addition of LiCl is critical here; it breaks up polymeric organomagnesium aggregates, enhancing the solubility and reactivity of the intermediates[7][8].

Comparative Performance Data

To objectively evaluate these electrophiles, the following table summarizes their quantitative and qualitative performance metrics in cross-coupling environments.

Metric	Aryl Bromides (Ar-Br)	Aryl Fluorosulfates (Ar-OSO₂F)
Synthetic Origin	Electrophilic bromination of arenes	SuFEx reaction of phenols with SO₂F₂[1]
Hydrolytic Stability	Extremely High	Very High (Resistant to aqueous bases)[2]
Atom Economy (Leaving Group)	Moderate (Br = 79.9 g/mol )	Moderate (OSO₂F = 99.1 g/mol )
Pd(0) Oxidative Addition Rate	Fast (Kinetically favored)	Slower (Requires specific ligands/heat)[4]
Role in Chemoselective Systems	Primary reaction site (Reacts 1st)	Latent electrophile (Reacts 2nd)[1]
Cross-Electrophile Compatibility	Excellent (Acts as in situ nucleophile source via Mg)[5]	Excellent (Acts as the terminal electrophile)[6]

Experimental Workflows & Self-Validating Protocols

Protocol A: Stepwise Chemoselective Suzuki-Miyaura Coupling

Objective: Selectively couple an arylboronic acid at the bromide position of a bromo-aryl fluorosulfate, leaving the fluorosulfate intact for downstream functionalization[1][2].

Step-by-Step Methodology:

• Preparation: In a dry Schlenk tube under inert argon atmosphere, add the bromo-aryl fluorosulfate (1.0 equiv), arylboronic acid (1.1 equiv), Pd(OAc)₂ (2.0 mol %), and a bulky phosphine ligand such as Ad₂BnP or XantPhos (2.4 mol %).

• Base Addition: Add K₂CO₃ (2.0 equiv) as the base.

• Solvent: Inject a degassed mixture of THF/H₂O (4:1 ratio) or pure water depending on substrate solubility[9].

• Reaction: Stir the mixture at room temperature (20–25°C) for 12 hours. The low temperature guarantees that the Pd catalyst selectively targets the C–Br bond.

• Validation: Monitor via TLC/LC-MS. The mass spectrum should show the complete disappearance of the starting material and the appearance of the mono-coupled product retaining the [M+99] (OSO₂F) mass signature.

• Isolation: Extract with EtOAc, wash with brine, dry over Na₂SO₄, and purify via flash chromatography.

Fig 1. Pd-catalyzed stepwise chemoselective Suzuki coupling pathway.

Protocol B: Direct Ni-Catalyzed Reductive Cross-Coupling

Objective: Directly couple a distinct aryl bromide with an aryl fluorosulfate in a one-pot reaction, bypassing the need for pre-synthesized boronic acids or Grignard reagents[5][6].

Step-by-Step Methodology:

• Preparation: In a glovebox, charge a reaction vial with Ni(acac)₂ (10 mol %), dppp ligand (10 mol %), Mg turnings (3.0 equiv), and anhydrous LiCl (1.5 equiv)[5][7].

• Substrate Addition: Add the aryl fluorosulfate (1.0 equiv) and the aryl bromide (1.5 equiv). Note: The excess bromide compensates for minor homocoupling side-reactions.

• Solvent: Add anhydrous THF to achieve a 0.2 M concentration.

• Reaction: Seal the vial, remove from the glovebox, and stir vigorously at room temperature for 24 hours.

• Validation: The reaction mixture will transition from pale green to dark brown/black, indicating the formation of active Ni(0) and organomagnesium species. Quench with saturated aqueous NH₄Cl to neutralize residual Mg.

• Isolation: Extract with diethyl ether, filter through a short pad of Celite to remove metal salts, and purify via column chromatography.

Fig 2. Ni-catalyzed direct cross-electrophile coupling of Ar-Br and Ar-OSO2F.

Conclusion

Both aryl bromides and aryl fluorosulfates are indispensable tools in the modern synthetic chemist's arsenal. While aryl bromides provide rapid, reliable reactivity, aryl fluorosulfates offer unparalleled stability and orthogonal coupling opportunities. By leveraging the kinetic differences between the C–Br and C–OSO₂F bonds, researchers can execute highly complex, chemoselective syntheses of polyfunctionalized biaryls and heterocycles with exceptional precision.

References

• Na, J.-H., Liu, X., Jing, J.-W., Wang, J., Chu, X., & Shen, Z.-L. (2023). Nickel-Catalyzed Direct Cross-Coupling of Unactivated Aryl Fluorides with Aryl Bromides. Organic Letters, ACS Publications. Available at:[Link]

• Shen, Z.-L., et al. (2025). Direct Cross-Couplings of Aryl Nonaflates with Aryl Bromides under Nickel Catalysis. The Journal of Organic Chemistry, ACS Publications. Available at:[Link]

• Tang, J., Li, S., Wu, P., Moses, J. E., & Sharpless, K. B. (2016). Chemoselective Synthesis of Polysubstituted Pyridines From Heteroaryl Fluorosulfates. Chemistry – A European Journal, ResearchGate. Available at:[Link]

• Na, J.-H., Jing, J.-W., Liu, X., & Shen, Z.-L. (2023). Nickel-Catalyzed Direct Cross-Coupling of Aryl Fluorosulfates with Aryl Bromides. Organic Letters, ACS Publications. Available at:[Link]

• Saraswat, S. K., et al. (2023). Aryl fluorosulfates: powerful and versatile partners in cross-coupling reactions. RSC Advances, RSC Publishing. Available at:[Link]

• Joy, M. N. (2024). Suzuki–Miyaura coupling of aryl fluorosulfates in water: a modified approach for the synthesis of novel coumarin derivatives under mild conditions. ORCA - Cardiff University. Available at:[Link]

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A Senior Application Scientist's Guide to Comparative Kinetic Studies of 4-Bromophenyl Sulfurofluoridate Substitution

Introduction: The Privileged Reactivity of Sulfonyl Fluorides

In the landscape of chemical biology and covalent drug discovery, sulfonyl fluorides have carved a significant niche.[1][2] These compounds exhibit a unique reactivity profile: they are remarkably stable in aqueous, biological environments, yet can be coaxed to react with specific nucleophilic residues on proteins, acting as precisely targeted "warheads".[3][4] This "dormant awakening reactivity" is the cornerstone of Sulfur(VI) Fluoride Exchange (SuFEx) chemistry, a concept that has provided a powerful tool for forging robust covalent linkages.[3][5]

This guide focuses on a specific, yet versatile, member of this class: 4-bromophenyl sulfurofluoridate (4-BrPh-SF). The presence of the bromine atom provides a valuable handle for downstream synthetic modifications via cross-coupling reactions, while also electronically influencing the reactivity of the sulfonyl fluoride moiety. Understanding the kinetics of its substitution reactions is paramount for researchers aiming to design novel covalent inhibitors, develop activity-based probes, or synthesize advanced materials.[6]

Here, we present a comparative analysis of 4-BrPh-SF substitution kinetics, exploring the influence of different nucleophiles and solvent systems. We provide not just data, but the underlying rationale for experimental design and detailed, field-tested protocols to ensure reproducibility and scientific integrity.

The Mechanism: A Tale of Two Pathways

Nucleophilic substitution at the hexavalent sulfur center of an arenesulfonyl fluoride is generally considered to proceed via a concerted, SN2-like mechanism.[7] In this pathway, the nucleophile attacks the electrophilic sulfur atom, leading to a single, trigonal bipyramidal transition state where the nucleophile is forming a bond as the fluoride leaving group departs. However, depending on the reaction conditions and the nature of the nucleophile, an addition-elimination mechanism involving a transient, pentacoordinate sulfurane intermediate cannot be entirely ruled out.[7] The kinetic data presented herein is most consistent with a concerted SN2-type displacement.

Caption: Experimental workflow for kinetic analysis using in-situ ¹⁹F NMR spectroscopy.

Protocol 1: Synthesis of 4-Bromophenyl Sulfurofluoridate (4-BrPh-SF)

This protocol is adapted from standard methods for converting sulfonyl chlorides to sulfonyl fluorides. [8]

• Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 4-bromobenzenesulfonyl chloride (10.0 g, 39.1 mmol).

• Dissolution: Dissolve the starting material in acetonitrile (40 mL).

• Fluorination: Add a saturated aqueous solution of potassium fluoride (KF, 40 mL). Causality: The high concentration of fluoride ions is necessary to drive the halogen exchange reaction.

• Reaction: Stir the biphasic mixture vigorously at room temperature for 16 hours. Monitor the reaction by TLC or GC-MS.

• Workup: Transfer the mixture to a separatory funnel. Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude product can be purified by flash chromatography (Hexanes/Ethyl Acetate gradient) to yield 4-BrPh-SF as a white solid.

Protocol 2: General Procedure for Kinetic Measurement by ¹⁹F NMR

This protocol ensures a self-validating system by using an internal standard for accurate quantification.

• Stock Solutions:

  • Prepare a 200 mM stock solution of 4-BrPh-SF in the chosen deuterated solvent (e.g., DMSO-d₆).

  • Prepare a 1.0 M stock solution of the nucleophile in the same solvent.

  • Prepare a 50 mM stock solution of an internal standard (e.g., trifluorotoluene) in the same solvent.

• NMR Sample Preparation:

  • In a clean NMR tube, add 450 µL of the deuterated solvent.

  • Add 22 µL of the nucleophile stock solution (final concentration: ~44 mM).

  • Add 10 µL of the internal standard stock solution (final concentration: 1 mM).

• Equilibration & t=0 Spectrum: Place the NMR tube in the spectrometer, allow it to thermally equilibrate at the desired temperature (e.g., 25.0 °C) for at least 5 minutes. Acquire a single ¹⁹F NMR spectrum before adding the substrate.

• Reaction Initiation: While the tube is in the spectrometer, rapidly inject 20 µL of the 4-BrPh-SF stock solution (final concentration: ~8 mM) and immediately start the automated acquisition of spectra at set time intervals (e.g., every 2 minutes for 2 hours). Causality: Using a significant excess of the nucleophile ([Nu] > 10x [Substrate]) ensures pseudo-first-order kinetics, which simplifies the data analysis.

• Data Analysis:

  • For each time point, integrate the peak corresponding to the sulfonyl fluoride (-SO₂F) of 4-BrPh-SF relative to the constant integral of the internal standard.

  • Plot the natural logarithm of the normalized integral (ln(Integralt/Integral0)) versus time (in seconds).

  • The slope of the resulting linear fit is the negative of the pseudo-first-order rate constant (-k').

  • Calculate the second-order rate constant (k) by dividing k' by the initial concentration of the nucleophile (k = k' / [Nu]₀).

Implications for Researchers and Drug Developers

The quantitative data and protocols presented in this guide provide a robust framework for professionals in drug discovery and chemical biology.

• For Medicinal Chemists: Understanding these kinetic profiles allows for the rational design of targeted covalent inhibitors. A compound intended to react with a lysine residue in a specific protein pocket can be tuned for optimal reactivity, avoiding off-target reactions by selecting a warhead with a moderate rate constant for amines. [3][4]* For Chemical Biologists: This data informs the choice of sulfonyl fluoride probes for activity-based protein profiling (ABPP). A highly reactive probe might be suitable for capturing a broad class of enzymes, while a less reactive one could offer greater selectivity for a specific target with a uniquely activated nucleophilic residue. [1][9]* For Materials Scientists: The ability to control the rate of SuFEx polymerization reactions by tuning solvent and nucleophile choice is critical for synthesizing novel poly(aryl sulfate) materials with desired properties. [10] In conclusion, 4-bromophenyl sulfurofluoridate is a powerful and versatile chemical tool. By quantitatively understanding its substitution kinetics under various conditions, researchers can more effectively harness its privileged reactivity to advance the frontiers of science, from creating next-generation therapeutics to engineering innovative materials.

References

• New Applications of Sulfonyl Fluorides: A Microcosm of the Deep Integration of Chemistry and Biology in Drug Design.
• Applications of 2-Phenoxyethane-1-sulfonyl Fluoride in Chemical Biology: Applic
• Synthetic Routes to Arylsulfonyl Fluorides. MDPI.
• Sulfonyl fluorides as privileged warheads in chemical biology. SciSpace.
• Exploring the Potential of Sulfamoyl Fluorides as Probes in Chemical Biology. Scholarship @ Claremont.
• Advances in sulfonyl exchange chemical biology: expanding druggable target space. Royal Society of Chemistry.
• Unconventional reactivity of sulfonyl fluorides. Spiral.
• (4-Bromophenyl)methanesulfonyl fluoride. EvitaChem.
• One-pot palladium-catalyzed synthesis of sulfonyl fluorides
• ANALYTICAL METHODS.
• Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery. University of Windsor.
• Ex Situ Generation of Sulfuryl Fluoride for the Synthesis of Aryl Fluorosulfates.
• Kinetic studies of the reaction of phenacyl bromide derivatives with sulfur nucleophiles.
• Nucleophilic Substitution at Tetracoordinate Sulfur. Kinetics and Mechanism of the Chloride-Chloride Exchange Reaction in Arenesulfonyl Chlorides: Counterintuitive Acceleration of Substitution at Sulfonyl Sulfur by ortho-Alkyl Groups and Its Origin. MDPI.

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Safety & Regulatory Compliance

Mastering the Risks: A Researcher's Guide to Handling 4-Bromophenyl Sulfurofluoridate

For the dedicated researcher, scientist, and drug development professional, the power of novel chemical reagents is matched only by the responsibility to handle them with precision and foresight. 4-Bromophenyl sulfurofluoridate, a member of the reactive sulfonyl fluoride class, is a valuable tool in modern synthesis, particularly in the realm of SuFEx (Sulfur(VI) Fluoride Exchange) chemistry. However, its utility is intrinsically linked to its reactivity, which demands a comprehensive and proactive approach to safety.

This guide moves beyond generic safety data, providing a deep, procedural framework for the safe handling, use, and disposal of 4-bromophenyl sulfurofluoridate. Our goal is to instill a culture of safety grounded in scientific understanding, ensuring that your innovative work is protected at every step.

The Core Hazard: Understanding the Reactivity of Sulfonyl Fluorides

The primary hazard associated with 4-bromophenyl sulfurofluoridate and its chemical cousins, like Phenylmethanesulfonyl fluoride (PMSF), is not merely its own toxicity but its potential to release highly toxic byproducts.[1][2] The sulfonyl fluoride moiety is a reactive electrophile. Its critical vulnerability is hydrolysis—reaction with water—which cleaves the sulfur-fluoride bond to generate hydrofluoric acid (HF).[2]

Why is this critical? Hydrofluoric acid is a severe and insidious poison.[3] Unlike other strong acids, its effects may be delayed, particularly at lower concentrations.[3][4] HF rapidly penetrates the skin and underlying tissues, causing deep, slow-healing burns and, most dangerously, systemic toxicity by binding to calcium and magnesium.[3][4][5] This disruption of essential electrolytes can lead to cardiac arrhythmia and death, even from what may seem like a minor skin exposure.[5][6] Therefore, every handling procedure must be designed with the primary goal of preventing moisture contact and mitigating any potential HF release.

Hazard Summary Table

Hazard	Description	Primary Risk
Acute Toxicity	Harmful if swallowed, inhaled, or in contact with skin.[7]	Direct exposure to the reagent itself can cause immediate harm.
Skin & Eye Irritation	Causes skin irritation and serious eye irritation.[7][8]	Direct contact can lead to chemical burns and eye damage.[7]
Reactivity with Water	Hydrolyzes in the presence of moisture to form hydrofluoric acid (HF).[2]	Generation of highly toxic and corrosive HF gas or solution.[2][9]
Inhalation Hazard	May cause respiratory irritation.[7][10][11] Inhalation of decomposition products (HF) can cause severe lung damage.[5][6]	Risk of pulmonary edema and long-term lung disease.[6][9]

Operational Plan: From Receipt to Disposal

A self-validating safety protocol begins before the reagent is even opened. It requires a holistic workflow that anticipates risks at every stage.

Caption: End-to-end safety workflow for handling 4-bromophenyl sulfurofluoridate.

Step 1: Designate and Prepare Work Area

Before bringing the reagent into the lab, designate a specific work area.

• Location: All handling of 4-bromophenyl sulfurofluoridate must occur inside a certified chemical fume hood.[1][2]

• Surface: The work surface should be decontaminated and covered with a disposable, absorbent bench liner.

• Exclusion Zone: Keep all sources of water and moisture away from the designated area. This includes aqueous solutions, ice baths (use secondary containment), and hygroscopic materials.[1]

• Emergency Access: Ensure an eyewash station and safety shower are immediately accessible and unobstructed.[1]

Step 2: Personal Protective Equipment (PPE) - Your Last Line of Defense

Standard laboratory PPE is insufficient. An enhanced level of protection is mandatory.

PPE Item	Specification & Rationale
Hand Protection	Double-glove with chemical-resistant gloves. A heavy-duty nitrile or neoprene outer glove over a standard nitrile inner glove is recommended. Rationale: Provides robust protection against direct contact. The double-gloving technique allows for safe removal of the outer glove if contamination is suspected. Always inspect gloves for defects before use.[1][10]
Eye Protection	Chemical splash goggles AND a full-face shield. [7] Rationale: Goggles provide a seal around the eyes to protect against splashes and vapors. The face shield offers a secondary layer of protection for the entire face from splashes during transfers or potential reactions.
Body Protection	Flame-resistant lab coat with long sleeves, fully buttoned. Wear long pants and closed-toe, chemical-resistant shoes.[1][2] Rationale: Prevents skin contact on the arms and body. Closed-toe shoes protect against spills that reach the floor.
Respiratory Protection	Not typically required if all work is performed in a certified fume hood. However, if there is any risk of aerosol generation outside of a hood, a respirator is necessary.[10] Consult with your institution's safety officer for proper respirator selection and fit-testing.

Step 3: Prepare Spill and First Aid Kits

Have these materials assembled and immediately accessible in the designated work area before you begin.

• HF Spill Kit:

  • Neutralizer: A container of 10% sodium carbonate (soda ash) or calcium carbonate powder.[1] DO NOT USE SILICA-BASED ABSORBENTS (like sand or vermiculite) as HF reacts with silica.

  • Tools: Plastic scoops or brushes for cleanup.

  • Waste: A labeled, sealable plastic container for hazardous waste.

• HF First Aid Kit:

  • Calcium Gluconate Gel (2.5%): This is the primary first aid treatment for HF skin exposure. It must be readily available and within its expiration date.[1]

  • Emergency Contacts: Post the number for emergency services and the poison control center.

Step 4: Unpacking and Storage

• Storage: Store the reagent in a cool, dry, well-ventilated place, away from incompatible materials like acids and water.[7][12] The container must be kept tightly closed to prevent moisture ingress.[12][13]

• Inert Atmosphere: For long-term storage, consider keeping the container inside a desiccator or a glove box with an inert atmosphere.

Step 5: Aliquoting and Reaction Setup

This is the stage of highest risk for exposure.

• Inert Technique: If the reagent is a solid, weigh it out quickly in the fume hood. If it is a liquid, use a syringe or cannula technique under an inert atmosphere (e.g., nitrogen or argon) to transfer the liquid.

• Solvent Choice: Use anhydrous solvents. Ensure all glassware is oven-dried or flame-dried before use to remove any residual moisture.

• Addition: Add the sulfurofluoridate to the reaction mixture slowly and in a controlled manner. Be prepared for a potential exotherm.

Disposal Plan: Neutralization and Waste Management

Proper disposal is a critical safety component to protect yourself, your colleagues, and environmental health professionals.

Step 6: Quenching and Decontamination

• Quenching Excess Reagent: Unused or residual 4-bromophenyl sulfurofluoridate must be quenched before disposal. Slowly and carefully add the reagent to a stirred, cooled (ice bath) solution of a weak base, such as a saturated sodium bicarbonate solution. Be aware that this reaction will generate gas (CO2) and HF, which will be neutralized by the bicarbonate to sodium fluoride. This procedure MUST be done in a fume hood.

• Decontaminating Glassware: Triple-rinse all contaminated glassware with an appropriate organic solvent (e.g., acetone). Then, carefully rinse with a 10% sodium carbonate solution to neutralize any residual acidic fluoride species.[1] Finally, wash with soap and water.

• Decontaminating Surfaces: Wipe down the work area in the fume hood with a 10% sodium carbonate solution after work is complete.[1]

Caption: Waste stream management for sulfurofluoridate handling.

Step 7: Waste Disposal

• Segregation: Maintain separate, clearly labeled waste containers for:

  • Solid Waste: Contaminated gloves, bench liners, and used spill-neutralizing agents.

  • Liquid Organic Waste: The initial solvent rinses of glassware.

  • Liquid Aqueous Waste: The quenched reagent solution and the sodium carbonate decontamination rinses.

• Labeling: All waste containers must be accurately and clearly labeled with their full chemical contents (e.g., "Aqueous waste containing sodium fluoride and sodium 4-bromophenylsulfonate").

• Final Disposal: All waste streams must be disposed of through your institution's official hazardous waste management program.[8][14][15] Never pour this waste down the drain.[14]

By adhering to this comprehensive plan, you actively build a self-validating system of safety that protects your research, your health, and your environment. This expert-level diligence is the foundation of trustworthy and groundbreaking science.

References

• Sulfuryl fluoride - NIOSH Pocket Guide to Chemical Hazards. Centers for Disease Control and Prevention (CDC).[Link]

• Chemical Safety Guidelines - PMSF and HF Releasers. Duke University Occupational & Environmental Safety Office.[Link]

• Sulfuryl Fluoride Structural Labeling Changes: Chloropicrin PPE / Precautionary Statements. (2011). California Department of Pesticide Regulation.[Link]

• MSDS of Perfluoro(4-methyl-3,6-dioxaoct-7-ene)sulfonyl fluoride. (2014). Capot Chemical.[Link]

• Standard Operating Procedure - Phenylmethanesulfonyl fluoride (PMSF). Purdue University Environmental Health and Safety.[Link]

• Safety Data Sheet - 4-(3-Bromophenyl)oxane-4-carbonitrile. KISHIDA CHEMICAL CO., LTD.[Link]

• Evaluation of the continued need for perfluorooctane sulfonic acid (PFOS), its salts and perfluorooctane sulfonyl fluoride (PFOSF). Stockholm Convention, United Nations.[Link]

• Hydrogen Fluoride | Chemical Emergencies. (2024). Centers for Disease Control and Prevention (CDC).[Link]

• Hydrogen fluoride - Hazardous Substance Fact Sheet. New Jersey Department of Health.[Link]

• Hydrofluoric Acid and Hydrogen Fluoride. University of California, Santa Barbara Environmental Health and Safety.[Link]

• Hydrogen fluoride and hydrofluoric acid: toxicological overview. (2024). GOV.UK.[Link]

• Hydrogen Fluoride - Emergency and Continuous Exposure Guidance Levels for Selected Submarine Contaminants. National Center for Biotechnology Information (NCBI).[Link]

• SAFETY DATA SHEET - Sulphur Tetrafluoride. Airgas.[Link]

• Safety Data Sheet - (4-Bromophenyl)(phenyl)methanol. (2021). Angene Chemical.[Link]

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